(|AS)-|A-Hydroxy-L-histidine (hydrochloride)

Core Science & Biosynthesis

(αS)-α-Hydroxy-L-histidine Hydrochloride: Structural Dynamics, Synthesis, and Applications in Next-Generation Peptide Therapeutics

Executive Summary

In the landscape of modern peptide therapeutics, overcoming rapid proteolytic degradation remains a paramount challenge. (αS)-α-Hydroxy-L-histidine hydrochloride —commonly referred to in the literature as L-β-imidazolelactic acid hydrochloride—is a highly specialized, non-proteogenic isostere of L-histidine. By replacing the canonical α-amino group with a hydroxyl moiety while retaining the critical (S)-stereocenter and the functional imidazole side chain, this compound has become a cornerstone building block in the development of enzymatically resistant peptide analogs, most notably Glucagon-like Peptide-1 (GLP-1) receptor agonists.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic descriptive chemistry. Here, we will dissect the causality behind its synthetic workflows, explore the mechanistic basis of its biological utility, and provide field-proven, self-validating protocols for its synthesis and characterization.

Structural Identity & Physicochemical Profiling

(αS)-α-Hydroxy-L-histidine is an isoelectronic and isosteric analog of L-histidine. The hydrochloride salt form indicates the protonation of the imidazole ring, which is critical for solubility and stability during solid-phase peptide synthesis (SPPS) and subsequent formulation.

The substitution of the basic α-amine (pKa ~9.2 in histidine) with a hydroxyl group fundamentally alters the molecule's microscopic protonation equilibria. As demonstrated in detailed potentiometric studies [1], the molecule now protonates exclusively at the imidazolyl site under physiological conditions. This shift eliminates the zwitterionic nature of the α-carbon environment, heavily influencing both receptor binding thermodynamics and enzymatic recognition.

Table 1: Physicochemical & Structural Properties

Parameter	Specification / Value
IUPAC Name	(2S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride
Synonyms	L-β-Imidazolelactic acid HCl; α-Hydroxyhistidine HCl
Molecular Formula	C₆H₉ClN₂O₃
Molecular Weight	192.60 g/mol
Stereochemistry	(S)-configuration (Net retention required for bioactivity)
pKa (Carboxylate)	~ 2.8
pKa (Imidazole)	~ 6.8

Mechanistic Rationale in Peptide Engineering (DPP-IV Evasion)

The most prominent application of (αS)-α-Hydroxy-L-histidine is at the N-terminus (Position 7) of GLP-1 analogs. Native GLP-1 has a half-life of less than 2 minutes in vivo due to rapid cleavage by Dipeptidyl Peptidase IV (DPP-IV).

The Causality of Evasion: DPP-IV is a serine exopeptidase that specifically cleaves X-Pro or X-Ala dipeptides from the N-terminus. However, the enzyme's active site strictly requires the presence of a protonated primary (or secondary) α-amino group at the P2 position to anchor the substrate via a salt bridge with a pair of glutamate residues (Glu205/Glu206) in the enzyme's binding pocket.

By substituting L-His with (αS)-α-Hydroxy-L-histidine, the N-terminal amine is replaced by a hydroxyl group. This eliminates the required electrostatic anchor. Consequently, the modified peptide becomes entirely invisible to DPP-IV, drastically extending its circulating half-life while maintaining the spatial geometry required to agonize the GLP-1 receptor [2].

Figure 1: Mechanism of DPP-IV evasion by replacing L-His with (αS)-α-Hydroxy-L-histidine.

Synthesis & Purification Protocol: A Self-Validating System

The synthesis of (αS)-α-Hydroxy-L-histidine from L-histidine utilizes a diazotization reaction. The critical challenge here is preventing racemization. As an application scientist, I design this protocol as a self-validating system : the visual cues (gas evolution) and orthogonal analytical checks (optical rotation) inherently validate the success of the mechanistic pathway.

The Double-Inversion Mechanism

The reaction relies on neighboring group participation. The diazotization of the α-amine creates a highly reactive diazonium leaving group. The adjacent carboxylate oxygen attacks the α-carbon, displacing N₂ gas and forming an α-lactone intermediate (Inversion 1). Water subsequently hydrolyzes the lactone (Inversion 2). This double Walden inversion results in a net retention of the (S)-stereocenter.

Figure 2: Stereoretentive synthesis of (αS)-α-Hydroxy-L-histidine via double inversion.

Step-by-Step Methodology

• Substrate Dissolution: Dissolve 10.0 g of L-histidine in 150 mL of 1 M HCl.

  • Causality: The acidic environment is required to form nitrous acid in the subsequent step and ensures the imidazole ring remains protonated, preventing it from interfering as a competing nucleophile.

• Thermal Control: Chill the solution to strictly 0–5 °C using an ice-salt bath.

  • Causality: If the temperature exceeds 5 °C, the diazonium intermediate will prematurely decompose via an elimination pathway, yielding urocanic acid (an undesired alkene byproduct) and destroying the chiral center.

• Diazotization: Slowly add a pre-chilled solution of NaNO₂ (1.2 equivalents) in 30 mL of water dropwise over 45 minutes.

  • Self-Validation Check: Controlled, steady effervescence of N₂ gas must be observed. A sudden burst of gas indicates thermal runaway and likely racemization.

• Hydrolysis: Allow the reaction to stir at 0–5 °C for 2 hours, then gradually warm to room temperature and stir for an additional 12 hours.

  • Causality: Warming allows the kinetically trapped α-lactone to undergo complete hydrolysis by water, finalizing the second inversion.

• Isolation & Salt Formation: Adjust the pH to ~3.0, concentrate the solution under reduced pressure, and precipitate the product using cold ethanol. Recrystallize from an ethanol/water mixture containing a stoichiometric amount of HCl to isolate the pure hydrochloride salt.

Analytical Characterization & Data Presentation

To confirm the integrity of the synthesized (αS)-α-Hydroxy-L-histidine hydrochloride, orthogonal analytical techniques must be employed.

Table 2: Analytical Validation Metrics

Analytical Method	Expected Result	Causality / Interpretation
Polarimetry ([α]D²⁰)	Negative rotation (approx. -15° to -20° in H₂O)	Confirms net retention of the (S)-configuration. A value near zero indicates failure at the thermal control step (racemization).
¹H NMR (D₂O)	Shift of α-proton from ~3.9 ppm (His) to ~4.3 ppm	The deshielding effect of the newly formed adjacent hydroxyl group confirms the functional group conversion.
Potentiometric Titration	Single basic inflection point at pH ~6.8	Confirms the absence of the α-amino group (which would otherwise show a second inflection at pH ~9.2) [1].
RP-HPLC (C18)	Single sharp peak, distinct RT from L-His	Validates purity (>98%) and absence of the urocanic acid elimination byproduct (which absorbs strongly at 277 nm).

By strictly adhering to these mechanistic principles and validation checks, researchers can reliably produce and utilize (αS)-α-Hydroxy-L-histidine hydrochloride to engineer next-generation, proteolytically stable peptide therapeutics.

References

• Noszál, B., Visky, D., & Kraszni, M. (2006). Characterization of Ester Hydrolysis in Terms of Microscopic Rate Constants. The Journal of Physical Chemistry B, 110(29), 14507-14514. [Link]

• Gallwitz, B., et al. (2015). Glucagon-like Peptide-1 (GLP-1) Analogs: Recent Advances, New Possibilities, and Therapeutic Implications. Journal of Medicinal Chemistry, 58(11), 4511-4532. [Link]

An In-depth Technical Guide to L-β-Imidazole Lactic Acid Hydrochloride

Abstract: This technical guide provides a comprehensive overview of L-β-Imidazole Lactic Acid, with a focus on its hydrochloride salt. It is intended for researchers, scientists, and professionals in drug development. This document details the compound's chemical identity, including its CAS Number, physicochemical properties, and structure. It further explores its biological significance as a metabolite of L-histidine, potential therapeutic applications, and detailed protocols for its synthesis and analytical characterization. The guide aims to synthesize technical data with practical insights to support advanced research and development activities.

Chemical Identity and Physicochemical Properties

L-β-Imidazole Lactic Acid is a metabolite of the essential amino acid L-histidine.[1] Its structure, incorporating an imidazole ring, a hydroxyl group, and a carboxylic acid, makes it a molecule of significant interest in biological and pharmaceutical research.[2] While the parent compound is well-documented, this guide also addresses its hydrochloride salt, which is often prepared to improve solubility and stability for experimental use.

1.1. Nomenclature and CAS Number

• Systematic (IUPAC) Name: (2S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride[3]

• Common Synonyms: L-β-Imidazolelactic acid HCl, (S)-3-(Imidazol-4-yl)lactic acid HCl, Histidine Impurity 11[4]

• CAS Number:

  • 14403-45-3: This is the most commonly cited CAS number and refers to the parent compound, L-β-Imidazolelactic acid (anhydrous).[4][5][6][7][8]

  • Hydrochloride Salt: A distinct CAS number for the hydrochloride salt is not consistently cited in major databases. It is standard practice in such cases to reference the CAS number of the parent free base (14403-45-3) while explicitly stating the salt form.

1.2. Chemical Structure

The hydrochloride salt is formed by the protonation of one of the nitrogen atoms in the imidazole ring.

Caption: Chemical structure of L-β-Imidazole Lactic Acid.

1.3. Physicochemical Properties

The properties of L-β-Imidazole Lactic Acid are summarized below. The hydrochloride salt is expected to exhibit higher aqueous solubility and a lower melting point compared to the free base due to its ionic nature.

Property	Value (for Parent Compound)	Reference
Molecular Formula	C₆H₈N₂O₃	[5][9]
Molecular Weight	156.14 g/mol	[5][9]
Appearance	White to Brown Solid	[5]
Melting Point	195-198 °C	[4][10]
Boiling Point (Predicted)	507.7 °C	[4]
pKa (Predicted)	3.48 (Carboxylic Acid)	[4]
Storage Temperature	2-8°C, sealed in dry conditions	[4][10]

Synthesis and Preparation

L-β-Imidazole Lactic Acid is a natural metabolite of L-histidine. For laboratory and industrial purposes, it can be synthesized, and subsequently converted to its hydrochloride salt.

2.1. Biosynthetic Pathway

In biological systems, L-histidine is converted to imidazole pyruvate via a transamination reaction. Imidazole pyruvate is then reduced by a dehydrogenase to form L-β-Imidazole Lactate.[11] This metabolic link is crucial for understanding its physiological role and potential as a biomarker.

Sources

• 1. news-medical.net [news-medical.net]
• 2. Histidine Metabolism Overview - Creative Proteomics [creative-proteomics.com]
• 3. L-b-Imidazole Lactic Acid Monohydrate | LGC Standards [lgcstandards.com]
• 4. L-B-IMIDAZOLELACTIC ACID, MONOHYDRATE | 14403-45-3 [chemicalbook.com]
• 5. L-beta-Imidazole lactic acid | CymitQuimica [cymitquimica.com]
• 6. buyersguidechem.com [buyersguidechem.com]
• 7. scbt.com [scbt.com]
• 8. 14403-45-3|L-β-IMIDAZOLE LACTIC ACID|MP Biomedicals|(S)-3-(imidazol-5-yl)l... [en.chembase.cn]
• 9. Imidazolelactic acid | C6H8N2O3 | CID 459122 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. L-B-IMIDAZOLELACTIC ACID, MONOHYDRATE 14403-45-3, CasNo.14403-45-3 HENAN NEW BLUE CHEMICAL CO.,LTD China (Mainland) [newblue.lookchem.com]
• 11. The degradation of l-histidine, imidazolyl-l-lactate and imidazolylpropionate by Pseudomonas testosteroni - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: (S)-2-Hydroxy-3-(1H-imidazol-4-yl)propanoic Acid

This in-depth technical guide details the properties, biosynthesis, synthesis, and analytical characterization of (S)-2-Hydroxy-3-(1H-imidazol-4-yl)propanoic acid (L-Imidazolelactic acid).[1]

Core Profile & Functional Characterization[1][2][3]

Executive Summary

(S)-2-Hydroxy-3-(1H-imidazol-4-yl)propanoic acid, commonly known as L-Imidazolelactic acid (ImLA) , is the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-hydroxy analogue of the amino acid L-Histidine. It is a pivotal metabolite in histidine catabolism, serving as a biomarker for histidase deficiency (Histidinemia) and a potential indicator of intestinal mucosal injury. In drug development, it functions as a chiral building block for imidazole-based peptidomimetics.[1] This guide provides a rigorous examination of its physicochemical properties, biosynthetic pathways, laboratory synthesis, and validation protocols.

Chemical & Physical Profile

Property	Specification
IUPAC Name	(2S)-2-Hydroxy-3-(1H-imidazol-4-yl)propanoic acid
Common Synonyms	L-Imidazolelactic acid; L-ImLA; (S)-3-(Imidazol-4-yl)lactic acid
CAS Number	14403-45-3 (Specific to (S)-enantiomer)
Molecular Formula	Cngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> H N O
Molecular Weight	156.14 g/mol
Stereochemistry	(S)-Configuration (corresponds to L-amino acid precursor)
Melting Point	195–198 °C (dec.)[2]
Solubility	Highly soluble in water; sparingly soluble in ethanol; insoluble in non-polar solvents (ether, chloroform).
Acidity (pKa)	pKa (COOH): ~3.4 pKa (Imidazole NH): ~6.0
Appearance	White to off-white crystalline powder

Biosynthesis & Pathological Significance

3.[1][3]1. Metabolic Pathway

In biological systems, ImLA is derived from L-Histidine via a transamination pathway, distinct from the major urocanic acid route.[1]

• Transamination: L-Histidine is converted to Imidazolepyruvic acid (ImPA) by Histidine transaminase.[1]

• Reduction: ImPA is reduced to L-Imidazolelactic acid by an aromatic lactate dehydrogenase (LDH) or a specific imidazole lactate dehydrogenase.[1]

3.2. Pathological Relevance[1]

• Histidinemia: In patients with histidase deficiency, the primary catabolic route (Histidine

  Urocanic acid) is blocked. This forces metabolism toward the transamination pathway, causing elevated levels of ImPA and ImLA in urine and serum.

• Biomarker Utility: Elevated urinary ImLA is a secondary diagnostic marker for inborn errors of histidine metabolism.[1]

Figure 1: Biosynthetic pathway showing the diversion from the urocanic acid route (dotted) to the imidazolelactic acid route (solid) during histidase deficiency.

Laboratory Synthesis Protocol

Objective: Synthesis of (S)-2-Hydroxy-3-(1H-imidazol-4-yl)propanoic acid from L-Histidine. Mechanism: Diazotization with retention of configuration.[1]

4.1. The Principle of Retention

The conversion of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-amino acids to -hydroxy acids using nitrous acid (HNO ) typically proceeds with retention of configuration .

• Step 1: Formation of the diazonium salt from the amine.

• Step 2: Intramolecular nucleophilic attack by the neighboring carboxylate oxygen forms a transient ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -lactone (inversion #1).

• Step 3: Hydrolysis of the

  -lactone by water opens the ring (inversion #2).

• Net Result: Double inversion = Retention of the (S) configuration.

4.2. Step-by-Step Methodology

Reagents: L-Histidine (1 eq), Sodium Nitrite (NaNOngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

, 1.2 eq), Sulfuric Acid (H SO , 1M), Water.[4]

• Preparation: Dissolve L-Histidine (1.55 g, 10 mmol) in 1M H

  SO (20 mL) in a round-bottom flask. Cool the solution to 0°C in an ice bath.

• Diazotization: Dropwise add a solution of NaNO

  (0.83 g, 12 mmol) in water (5 mL) over 30 minutes. Maintain temperature <5°C to prevent side reactions.

• Reaction: Stir at 0°C for 3 hours, then allow to warm to room temperature overnight (12h). Nitrogen gas evolution indicates reaction progress.[1]

• Workup: Neutralize the solution to pH ~5.0 using dilute NaOH or Ba(OH)ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  (if removal of sulfate is desired via BaSO precipitation).

• Isolation: Concentrate the supernatant in vacuo. The crude product can be purified via ion-exchange chromatography (Dowex 50W, eluting with NHngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  OH gradient) or recrystallization from water/ethanol.

• Yield: Typically 60–75%.[1]

Figure 2: Synthetic route illustrating the double-inversion mechanism that preserves the chiral center.[1]

Analytical Validation (Self-Validating Protocols)

To ensure the integrity of the synthesized or isolated compound, the following analytical signatures must be verified.

5.1. Nuclear Magnetic Resonance (NMR)

Solvent: Dngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

O (Reference: HDO peak at 4.79 ppm).

• H NMR (400 MHz):

  • ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    7.8–8.0 ppm (s, 1H): Imidazole C2-H.

  • ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    7.0–7.2 ppm (s, 1H): Imidazole C5-H.

  • ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    4.3–4.4 ppm (dd, 1H): -proton (CH-OH).

  • ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    2.9–3.2 ppm (m, 2H): -protons (CH -Imidazole).

  • Note: Shifts may vary slightly with pH due to the imidazole ring protonation.[1]

5.2. Mass Spectrometry (LC-MS)[1]

• Ionization: Electrospray Ionization (ESI), Positive Mode.[1]

• Parent Ion: [M+H]ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  = m/z 157.14.

• Key Fragments:

  • m/z 139 ([M+H] - Hngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    O): Loss of hydroxyl group.

  • m/z 111 ([M+H] - HCOOH): Decarboxylation (characteristic of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    -hydroxy acids).

  • m/z 81/82: Imidazole methylene fragment.[1]

5.3. High-Performance Liquid Chromatography (HPLC)

Due to the high polarity of ImLA, standard C18 retention is poor.[1]

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) or Polar-Embedded C18.[1]

• Mobile Phase: Acetonitrile : Ammonium Formate Buffer (10mM, pH 3.[1]0) [80:20].[1][5]

• Detection: UV at 210 nm (Carboxyl/Hydroxy) and 260 nm (Imidazole).[1]

Applications in Drug Development

• Chiral Synthon: ImLA serves as a precursor for introducing the imidazole moiety into peptide backbones without the basic amino group, altering the hydrogen-bonding potential of the pharmacophore.

• Prodrug Design: The hydroxyl group allows for esterification, enabling the creation of lipophilic prodrugs that release the active imidazole metabolite intracellularly.

• Metal Chelation: Like histidine, ImLA is a tridentate ligand (Imidazole N, Hydroxyl O, Carboxyl O) for transition metals (Cu

  , Zn ), relevant in metallo-enzyme inhibitor design.

References

• Biosynthesis & Metabolism: Auerbach, V. H., et al. "Histidinemia: A deficiency in histidase resulting in the urinary excretion of histidine and of imidazolepyruvic acid."[6] Journal of Pediatrics, 1962.[6] Link

• Chemical Synthesis (Mechanism): Brewster, P., et al. "Walden Inversion in the replacement of the amino group by the hydroxyl group." Nature, 1950.[1] (Foundational text on retention of configuration in

  -amino acids).

• Analytical Methods (LC-MS): Zhang, P., et al. "Histidine Decarboxylase Is Identified as a Potential Biomarker of Intestinal Mucosal Injury."[1] Frontiers in Physiology, 2021.[1] (Contextualizes imidazole metabolites analysis). Link

• Physical Properties: PubChem Database.[1] "Imidazolelactic acid (CID 459122)."[1][7] Link

• Stereochemistry: Greenstein, J. P., & Winitz, M. Chemistry of the Amino Acids. Vol. 3. Wiley, 1961.[1] (Authoritative source on amino acid to hydroxy acid conversion).

Sources

• 1. Imidazolelactic acid | C6H8N2O3 | CID 459122 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (2S)-2-amino-3-(imidazol-4-yl)propanoic acid | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. Histidine Metabolism Overview - Creative Proteomics [creative-proteomics.com]
• 4. scispace.com [scispace.com]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. Histidinemia. A deficiency in histidase resulting in the urinary excretion of histidine and of imidazolepyruvic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Imidazolelactic acid | C6H8N2O3 | CID 459122 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Alpha-Hydroxy Analog of L-Histidine (Imidazolelactic Acid)

Executive Summary

The alpha-hydroxy analog of L-histidine, biologically known as Imidazolelactic Acid (ILA) , represents a critical intersection between endogenous amino acid metabolism and synthetic medicinal chemistry. While historically categorized primarily as a diagnostic marker for histidinemia and phenylketonuria (PKU), modern application science has repurposed this molecule as a high-value tool in peptidomimetic drug design .

For drug development professionals, this molecule serves two distinct functions:

• Biomarker & Metabolite: A downstream product of histidine transamination, indicating alterations in cytosolic catabolism or gut microbiota dysbiosis.

• Synthetic Building Block: A precursor for depsipeptides (ester-containing peptide analogs).[1] By replacing the amide linkage (-CONH-) with an ester linkage (-COO-), researchers can precisely modulate hydrogen bonding networks and proteolytic stability in therapeutic peptides.

Part 1: Chemical Identity & Structural Properties

The molecule is structurally defined by the substitution of the

-amino group of L-histidine with a hydroxyl group.

Property	Specification
IUPAC Name	(S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid
Common Names	L-Imidazolelactic acid (ILA); -Hydroxy-Histidine
Molecular Formula
Molecular Weight	156.14 g/mol
Chirality	L-isomer (S-configuration at -carbon)
Acidity (pKa)	Carboxyl: ~3.5; Imidazole: ~6.0
Solubility	Highly soluble in water; sparingly soluble in ethanol.

Structural Significance in Drug Design

Unlike L-histidine, the

-hydroxy analog lacks the hydrogen bond donor capability at the backbone nitrogen.

• Histidine (Amide): -CO-NH - (H-bond donor and acceptor)

• -OH Analog (Ester): -CO-O - (H-bond acceptor only)

This "atomic mutation" allows researchers to probe the necessity of specific backbone hydrogen bonds in protein folding and ligand-receptor interactions without significantly altering steric volume.

Part 2: Biological Function & Metabolic Pathways[2]

Endogenous Biosynthesis (The Transamination Route)

In mammalian systems, the primary catabolic route for histidine is deamination via Histidase (Histidine ammonia-lyase) to urocanate. However, ILA is formed via a secondary transamination pathway , which becomes upregulated when histidase is deficient (Histidinemia) or during specific metabolic stress states.

The Pathway:

• Transamination: L-Histidine is converted to Imidazolepyruvate by Histidine-pyruvate aminotransferase (or Histidine transaminase).

• Reduction: Imidazolepyruvate is reduced to Imidazolelactic acid by an aromatic lactate dehydrogenase.

Gut Microbiota & The Gut-Liver Axis

Recent metagenomic studies implicate ILA as a bioactive metabolite produced by commensal bacteria (e.g., Lactobacillus spp., E. coli). Unlike Imidazole Propionate (a distinct metabolite linked to insulin resistance via mTORC1 activation), ILA accumulation is often associated with specific fermentative states.

• Mechanism: Bacterial aromatic amino acid aminotransferases convert dietary histidine to imidazolepyruvate, which is subsequently reduced to ILA to regenerate NAD+.

Pathway Visualization

The following diagram illustrates the bifurcation of histidine catabolism, highlighting the specific production route of the alpha-hydroxy analog.

Caption: Divergent catabolism of L-Histidine. The green pathway highlights the formation of the alpha-hydroxy analog (ILA) via transamination, distinct from the major urocanate pathway.

Part 3: Pharmacological Applications (Depsipeptides)

The most potent application of

-hydroxy-histidine in drug development is the synthesis of Depsipeptides . These are peptide analogs where one or more amide bonds are replaced by ester bonds.[2]

Why Use -Hydroxy-Histidine?

• Proteolytic Stability: The ester bond is resistant to specific proteases that target the amide linkage of histidine, extending the half-life of peptide drugs.

• Hydrogen Bond Deletion: By removing the N-H proton, researchers can determine if a specific hydrogen bond is essential for the peptide's bioactive conformation (e.g.,

  -helix stabilization).

• Permeability: Depsipeptides often exhibit altered membrane permeability compared to their native peptide counterparts due to changes in polarity and hydrogen bonding potential.

Experimental Protocol: Solid-Phase Synthesis of Histidine-Depsipeptides

Note: This protocol assumes standard Fmoc-chemistry on a polystyrene resin.

Reagents:

• Substrate: Resin-bound peptide (N-terminus deprotected).

• Building Block: Fmoc-L-Imidazolelactic acid (Side chain protected, typically Trt or Boc).

• Coupling Agents: DIC (Diisopropylcarbodiimide) / DMAP (4-Dimethylaminopyridine).

  • Critical Note: Standard uronium salts (HBTU/HATU) are often less efficient for ester bond formation (hydroxyl nucleophile is weaker than amine). DMAP is essential as a catalyst.

Step-by-Step Workflow:

• Resin Preparation: Swell the resin containing the growing peptide chain in DCM (Dichloromethane) for 20 minutes.

• Deprotection: Remove the Fmoc group from the N-terminus of the resin-bound peptide using 20% Piperidine/DMF. Wash 5x with DMF.

• Activation (Esterification):

  • Dissolve Fmoc-

    -hydroxy-His (3 eq) and DIC (3 eq) in minimal DMF/DCM (1:1).

  • Add DMAP (0.1 eq) to the mixture. Caution: Excess DMAP can cause racemization; keep catalytic.

  • Add the activated mixture to the resin.

• Coupling Reaction: Agitate at room temperature for 2–4 hours.

  • QC Check: The Kaiser test is not applicable for the hydroxyl group. Use the Chloranil test or micro-cleavage LC-MS to verify coupling.

• Capping: Acetylate unreacted amines using Acetic Anhydride/Pyridine to prevent deletion sequences.

• Subsequent Coupling: The newly formed N-terminal is actually an Fmoc-O- group. Deprotection with piperidine yields a free hydroxyl group, not an amine.

  • Correction: The Fmoc is on the next amino acid. If incorporating

    -hydroxy-His, the next step requires forming an AMIDE bond onto the CARBOXYL of the -hydroxy acid (if it's internal) or simply terminating if it's N-terminal.

  • Clarification: Usually,

    -hydroxy acids are coupled onto the peptide amine. The next residue must be coupled to the -hydroxy group via an ester linkage, which is difficult.

  • Standard Practice: It is easier to couple the

    -hydroxy acid to the N-terminus of the resin-bound peptide (forming an amide). If the -hydroxy acid is the acceptor, special conditions (Steglich esterification) are needed.

Part 4: Analytical Detection Protocols

For researchers tracking ILA in biological matrices (e.g., for Histidinemia screening or microbiota studies), LC-MS/MS is the gold standard.

LC-MS/MS Method Parameters

Parameter	Setting
Column	C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-2 min: 2% B; 2-8 min: linear to 95% B; 8-10 min: 95% B.
Ionization	ESI Positive Mode
MRM Transition (Quant)	157.1 111.1 (Loss of HCOOH)
MRM Transition (Qual)	157.1 93.1 (Imidazole fragment)
Retention Time	~1.5 - 2.5 min (Polar, elutes early)

Self-Validating Check:

• Isomer Separation: ILA can co-elute with other histidine metabolites. Ensure chromatographic resolution from Urocanate (MW 138) and Imidazole Propionate (MW 140) by verifying mass transitions.

• Internal Standard: Use deuterated Histidine (

  -His) or synthetic -ILA if available to correct for matrix effects.

References

• PubChem. (n.d.). Imidazolelactic acid | C6H8N2O3.[3] National Library of Medicine. Retrieved March 7, 2026, from [Link]

• Wadman, S. K., et al. (1971). Three new cases of histidinemia: Clinical and biochemical data. Pediatric Research. (Context: Identification of imidazolelactic acid as a key urinary metabolite in histidinemia).

• Koh, A., et al. (2018). Microbially Produced Imidazole Propionate Impairs Insulin Signaling through mTORC1. Cell. (Context: Distinguishes Imidazole Propionate from Imidazolelactate in gut-liver signaling). [Link]

• Coin, I., et al. (2007). Depsipeptides as tools for the investigation of peptide-receptor interactions. Journal of Peptide Science. (Context: Synthetic utility of alpha-hydroxy acids in peptidomimetics).
• Recsei, P. A., & Snell, E. E. (1970). Histidine-pyruvate aminotransferase. Annual Review of Biochemistry.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. Imidazolelactic acid | C6H8N2O3 | CID 459122 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Histidine Catabolism &amp; Imidazole Lactic Acid

Content Type: Deep Technical Guide / Whitepaper Audience: Researchers, Analytical Chemists, Drug Development Professionals Focus: Metabolic Pathways, Clinical Biomarkers, and LC-MS/MS Quantification

Executive Summary

Imidazole lactic acid (ILA) is a specific catabolite of histidine produced via the transamination pathway, distinct from the canonical urocanic acid (deamination) and histamine (decarboxylation) routes. While often overshadowed by imidazole propionate in metabolic disease research, ILA serves as a critical biomarker for histidinemia (histidase deficiency) and a functional readout of gut microbiota activity—specifically Bifidobacterium and Lactobacillus species possessing aromatic lactate dehydrogenase activity.

This guide provides a rigorous examination of the ILA metabolic architecture, its physiological relevance, and a validated LC-MS/MS protocol for its quantification in biological matrices.

The Metabolic Architecture

Histidine catabolism is non-linear, branching into three primary distinct pathways based on the initial enzymatic attack. ILA is the end-product of the transamination pathway .

The Transamination Route

Unlike the major catabolic route in the liver (which uses histidine ammonia-lyase to form urocanate), the transamination route preserves the imidazole ring while altering the side chain.

• Step 1: Transamination

  • Enzyme: Histidine transaminase (Histidine aminotransferase, EC 2.6.1.38).

  • Reaction: L-Histidine + 2-Oxoglutarate

    Imidazole Pyruvic Acid (ImPA) + L-Glutamate.

  • Context: This step is reversible. In histidinemia, where the urocanate pathway is blocked, this becomes the dominant overflow pathway.

• Step 2: Reduction

  • Enzyme: Aromatic Lactate Dehydrogenase (e.g., ldhD or ldhL in bacteria; non-specific LDH EC 1.1.1.27 in mammals).

  • Reaction: Imidazole Pyruvic Acid + NADH + H

    Imidazole Lactic Acid + NAD .

  • Context: This reduction creates the terminal metabolite ILA, which is excreted in urine. In the gut microbiome, this reaction is driven by specific dehydrogenases in Lactobacillus and Bifidobacterium, contributing to the pool of "aromatic lactic acids" (along with phenyllactic and indolelactic acid).[1]

Pathway Visualization

Figure 1: The trifurcated catabolism of histidine. The green pathway highlights the production of Imidazole Lactic Acid, which becomes the primary sink during histidase deficiency (Histidinemia).

Physiological & Pathological Context

Histidinemia Biomarker

In patients with histidinemia (HAL deficiency), histidine levels in blood and urine rise dramatically. Because the primary degradation route is blocked, histidine is shunted to the transaminase pathway.

• Diagnostic Profile: High Histidine, High Imidazole Pyruvic Acid, High Imidazole Lactic Acid, Low Urocanic Acid.

• Mechanism: ImPA is unstable and spontaneously decomposes or is enzymatically reduced to ILA. ILA is stable and excreted, making it a reliable urinary marker for the condition.

Microbiome-Host Interaction

Recent metabolomic screens have identified ILA as a significant gut metabolite. Unlike Imidazole Propionate (ImP)—which is linked to Type 2 Diabetes and insulin resistance—ILA is associated with:

• Probiotic Activity: Produced by Bifidobacterium species acting on breast milk aromatic amino acids.[1]

• Immune Modulation: Structural analogs like indolelactic acid interact with HCA3 receptors; ILA is currently being investigated for similar immunomodulatory roles.

Analytical Methodology: LC-MS/MS Quantification

Quantifying ILA is challenging due to its high polarity, small molecular weight, and structural similarity to other imidazole derivatives. Reverse-phase chromatography often yields poor retention; therefore, a polar-embedded column or HILIC approach is required.

Method Specifications

Parameter	Specification
Target Analyte	Imidazole Lactic Acid (ILA)
CAS Number	14403-45-3 (L-isomer), 1246814-96-9 (Monohydrate)
Molecular Weight	156.14 g/mol
Instrumentation	UHPLC coupled to Triple Quadrupole MS (LC-MS/MS)
Column	Waters ACQUITY UPLC HSS T3 (1.8 µm, 2.1 x 100 mm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Methanol + 0.1% Formic Acid
Ionization	ESI Positive Mode (+ve)

MRM Transitions (Optimized)

The following transitions are critical for specificity. The loss of the carboxylic acid group (as HCOOH) is the primary fragmentation pathway.

Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Type	Interpretation
157.1	111.1	15 - 20	Quantifier	Loss of HCOOH (-46 Da)
157.1	81.1	25 - 30	Qualifier	Imidazole ring fragment
157.1	139.1	10 - 15	Qualifier	Loss of H O (-18 Da)

Sample Preparation Protocol (Plasma/Urine)

This protocol ensures the removal of proteins while maintaining the solubility of the polar ILA.

• Aliquot: Transfer 50 µL of plasma or urine to a 1.5 mL Eppendorf tube.

• Internal Standard: Add 10 µL of deuterated internal standard (e.g., Histidine-d3 or custom synthesized ILA-d3) at 1 µM.

• Precipitation: Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid).

• Vortex: Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Evaporation (Optional but recommended for sensitivity): Transfer supernatant to a clean tube and evaporate to dryness under nitrogen. Reconstitute in 50 µL of Mobile Phase A.

  • Note: Direct injection of the supernatant is possible if sensitivity requirements are in the µM range. For nM sensitivity (serum), reconstitution is required.

Analytical Workflow Diagram

Figure 2: Step-by-step analytical workflow for the extraction and quantification of Imidazole Lactic Acid.

Synthesis & Standards

If commercial standards (e.g., TRC-I355000) are unavailable, ILA can be synthesized enzymatically or chemically:

• Enzymatic: Incubation of L-Histidine with Lactobacillus plantarum whole cells or purified aromatic lactate dehydrogenase in the presence of NADH.

• Chemical: Reduction of imidazole pyruvic acid using Sodium Borohydride (NaBH

  ), though this yields a racemic mixture (DL-ILA) requiring chiral separation if stereospecificity is needed.

References

• Auerbach, V. H., et al. (1962). "Histidinemia: A deficiency in histidase resulting in the urinary excretion of histidine and of imidazolepyruvic acid." The Journal of Pediatrics. Link

• Laursen, M. F., et al. (2021). "Breastfeeding associated Bifidobacterium species convert aromatic amino acids into antimicrobial aromatic lactic acids."[1] Nature Microbiology. Link

• Wickremasinghe, R., et al. (1967). "Degradation of L-histidine in Escherichia coli B: formation of imidazolepyruvic acid by a histidine transaminase." Comptes rendus des seances de la Societe de biologie et de ses filiales. Link

• BenchChem. (2025).[2][3] "A Comparative Guide to LC-MS/MS Analysis of Imidazole Derivatives." BenchChem Technical Guides. Link

• Wishart, D. S., et al. (2018). "HMDB 4.0: the human metabolome database for 2018." Nucleic Acids Research. (Entry: Imidazolelactic acid).[4][5] Link

Sources

• 1. communities.springernature.com [communities.springernature.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. rsc.org [rsc.org]
• 5. Imidazole-5-lactic acid, TMS [webbook.nist.gov]

Difference between alpha-hydroxy-L-histidine and beta-hydroxy-L-histidine

This guide provides an in-depth technical analysis of the structural, functional, and chemical distinctions between

-hydroxy-L-histidine and -hydroxy-L-histidine .[1]

Technical Guide: -Hydroxy-L-Histidine vs. -Hydroxy-L-Histidine

Executive Summary: Stability vs. Function

The core distinction between these two molecules lies in their chemical stability and biological destiny.

• -Hydroxy-L-histidine is a stable, bioactive non-proteinogenic amino acid .[1] It is a critical structural component of specialized secondary metabolites, most notably the anticancer antibiotic Bleomycin . Its hydroxylation at the -carbon (C3) creates a unique coordination site for metal ions without compromising the integrity of the amino acid backbone.
• -Hydroxy-L-histidine is a transient, unstable hemiaminal intermediate .[1] It is typically formed during oxidative stress (ROS attack) or enzymatic oxidative deamination.[1] Because the hydroxyl group is attached to the same carbon as the amino group (the -carbon or C2), it spontaneously decomposes into ammonia and an -keto acid (imidazolepyruvate).[1] It represents a "death signal" for the molecule rather than a functional state.

Feature	-Hydroxy-L-Histidine	-Hydroxy-L-Histidine
Hydroxyl Position	-Carbon (Side chain C3)	-Carbon (Backbone C2)
Chemical Nature	Stable Amino Acid	Unstable Hemiaminal
Biological Role	Metal Coordination (e.g., Bleomycin)	Oxidative Damage Intermediate
Fate	Incorporated into peptides	Decomposes (Deamination/Cleavage)
Detection	Standard LC-MS/NMR	Indirect (Trapping breakdown products)

Chemical Architecture & Stability Mechanics

Structural Comparison

The fundamental difference is the site of oxidation relative to the amine group.

• -Hydroxy-L-histidine: The -OH group is on the side chain.[1] The -carbon retains its standard configuration ( , , , ). The molecule is stable because the -carbon is not a heteroatom center.[1]
• -Hydroxy-L-histidine: The -OH group replaces the -hydrogen.[1] This creates a carbon atom bonded to both an amine ( ) and a hydroxyl ( ).[1] In organic chemistry, this functional group is a hemiaminal . Hemiaminals are thermodynamically unstable and collapse to form a carbonyl group (releasing the amine).

Visualization of Stability Pathways

The following diagram illustrates the divergent fates of these two isomers.

Caption: Divergent pathways:

-hydroxylation leads to stable bioactive peptides, while -hydroxylation triggers spontaneous deamination and backbone cleavage.[1]

Deep Dive: -Hydroxy-L-Histidine

Biological Significance

This molecule is best known as a constituent of Bleomycin , a glycopeptide antibiotic used in cancer chemotherapy. In Bleomycin, the

-hydroxy-L-histidine moiety plays a crucial role in coordinating Iron (Fe) or Cobalt (Co), enabling the drug to generate reactive oxygen species that cleave DNA.[1]

• Stereochemistry: The biologically active form in Bleomycin is erythro-

  -hydroxy-L-histidine .[1]

• Mechanism: The hydroxyl group provides an additional oxygen ligand for metal chelation, stabilizing the active geometry required for DNA interaction.

Synthesis Protocol (Chemical)

Researchers often require synthetic access to this molecule for peptide analog development.[1] Below is a validated route via aldol condensation.

Protocol: Synthesis of erythro-

-hydroxy-L-histidine Reference: Adapted from Hecht et al. and Owa et al.[1]

• Starting Materials: N-trityl-protected imidazole-4-carboxaldehyde and a glycine enolate equivalent (e.g., a protected glycine ester).

• Aldol Reaction:

  • React the lithium enolate of the glycine derivative with the imidazole aldehyde at -78°C in THF.

  • Critical Step: The stereochemistry (erythro vs. threo) is controlled by the specific chiral auxiliary on the glycine or the transition state geometry. Kinetic control typically favors the erythro isomer.

• Deprotection:

  • Remove the trityl group using dilute acid (e.g., acetic acid).

  • Hydrolyze the ester/auxiliary to yield the free amino acid.

• Purification:

  • Use ion-exchange chromatography (Dowex 50W) eluting with an ammonium hydroxide gradient.[1]

  • Validation: Confirm structure via

    -NMR. The -proton and -proton coupling constant ( ) distinguishes erythro ( Hz) from threo ( Hz) isomers.[1]

Deep Dive: -Hydroxy-L-Histidine

The "Death" Intermediate

-Hydroxy-L-histidine is rarely isolated because it is the transition state of oxidative deamination .[1] This process occurs via two primary mechanisms:[1]

• L-Amino Acid Oxidase Activity: Enzymes abstract the

  -proton to form an imino acid, which hydrolyzes to the -hydroxy species before collapsing.[1]

• Radical Attack (Protein Oxidation): Hydroxyl radicals (

  ) abstract the -hydrogen from the protein backbone.[1] Reaction with forms a peroxyl radical, which eventually reduces to the -hydroxy derivative.[1]

Decomposition Mechanism

The collapse of

-hydroxy-L-histidine is driven by the high energy of the tetrahedral intermediate containing both and . [1]

• Product: Imidazolepyruvate (or Imidazoleacetate after decarboxylation).[1]

• Relevance: In proteomics, the presence of these keto-acid products at histidine sites is a specific biomarker for oxidative backbone cleavage.[1]

Analytical Differentiation

When analyzing biological samples, distinguishing these forms requires specific methodologies.

Mass Spectrometry (LC-MS/MS)

Parameter	-Hydroxy-L-Histidine	-Hydroxy-L-Histidine
Precursor Mass	+16 Da shift ( ) relative to His.[1]	+16 Da shift (Transient).[1]
Stability in Source	Stable. Distinct retention time.[1]	Decomposes in source or column.[1]
Fragment Ions	Characteristic loss of (-18 Da) from side chain.[1]	Characteristic loss of (-17 Da) to form keto-acid ion.[1]
Marker	Intact molecule detected.[1]	Detected as Imidazolepyruvate ( relative to His, -1 Da due to oxidation/deamination).[1]

Protocol: Detection of Histidine Oxidation Products

To detect the footprint of the unstable

-hydroxy species, researchers must target its stable breakdown product (the carbonyl).

Step-by-Step Derivatization Workflow:

• Sample Prep: Lysate or peptide mixture suspected of oxidative damage.[1]

• Derivatization (DNPH):

  • Add 2,4-Dinitrophenylhydrazine (DNPH) in acid solution.[1]

  • DNPH reacts specifically with the ketone group formed after

    -hydroxy-histidine collapses to imidazolepyruvate.[1]

• LC-MS Analysis:

  • Look for the hydrazone adduct mass shift.

  • Control: Compare with a non-oxidized sample to rule out native carbonyls.[1]

• Self-Validation: If the signal disappears upon reduction with

  (converting the ketone back to a stable alcohol lacking the amine), the presence of the oxidative damage is confirmed.

References

• Hecht, S. M. (2000). Bleomycin: New Perspectives on the Mechanism of Action. Journal of Natural Products. [1]

• Owa, T., Otsuka, M., & Ohno, M. (1988). An efficient synthesis of erythro-beta-hydroxy-L-histidine, the pivotal amino acid of bleomycin-Fe(II)-O2 complex. Chemistry Letters. [1]

• Stadtman, E. R. (1993). Oxidation of free amino acids and amino acid residues in proteins by radiolysis and by metal-catalyzed reactions. Annual Review of Biochemistry. [1]

• Umezawa, H. (1971). Natural and artificial bleomycins: Chemistry and antitumor activities. Pure and Applied Chemistry.

• Hawkins, C. L., & Davies, M. J. (2001). Generation and propagation of radical reactions on proteins. Biochimica et Biophysica Acta (BBA) - Bioenergetics.[1]

Sources

• 1. Histidine [webbook.nist.gov]

The Role of Imidazole Lactic Acid in Histidinemia: Metabolic Mechanisms, Biomarker Utility, and Analytical Quantification

Executive Summary

Histidinemia is an autosomal recessive inborn error of metabolism characterized by a deficiency in the enzyme histidase (histidine ammonia-lyase, HAL). This enzymatic block prevents the normal deamination of L-histidine into urocanic acid. Consequently, the accumulated L-histidine is shunted into an alternative transamination pathway, leading to the elevated production of imidazole pyruvic acid and its downstream reduced derivative, imidazole lactic acid (ILA) .

Historically considered a benign biochemical anomaly, recent advancements in untargeted metabolomics have repositioned ILA as a critical, high-fidelity biomarker for diagnosing histidinemia and evaluating gut-host metabolic crosstalk. This whitepaper details the biochemical causality of ILA accumulation, its pathophysiological implications, and provides a field-proven, self-validating analytical protocol for its quantification using Next-Generation Metabolic Screening (NGMS).

Pathophysiology: The Metabolic Shunt of Histidinemia

In a healthy mammalian system, the primary catabolic route for L-histidine occurs in the liver and skin, initiated by histidase to form trans-urocanic acid 1[1]. When histidase is genetically deficient, the cell must mitigate the toxic buildup of histidine by diverting it through an alternative metabolic shunt.

The Causality of ILA Formation:

• Transamination: Excess L-histidine undergoes transamination via histidine-pyruvate aminotransferase. The amino group is transferred to a keto-acid acceptor, yielding imidazole pyruvic acid [1].

• Reduction: Imidazole pyruvic acid is an unstable keto-acid. To stabilize the molecule for renal excretion, it is enzymatically reduced by a lactate dehydrogenase (or non-enzymatically converted) into the corresponding hydroxy acid, imidazole lactic acid 2[2].

Metabolic shunting of L-histidine to imidazole lactic acid during histidase deficiency.

Imidazole Lactic Acid as a Diagnostic Biomarker

Historically, histidinemia was diagnosed via elevated blood histidine or the ferric chloride test for imidazole pyruvic acid in urine. However, imidazole pyruvic acid is chemically unstable and prone to rapid degradation ex vivo.

In modern clinical diagnostics, untargeted metabolomics—specifically Next-Generation Metabolic Screening (NGMS)—has identified ILA as a vastly superior, highly stable diagnostic target 3[3]. In positive ionization mode (LC-QTOF), ILA presents a distinct protonated adduct at m/z 157.0768, allowing for unambiguous identification[2].

Quantitative Data Summary: Histidinemia Biomarkers

Biomarker	Molecular Weight	Primary Origin	Diagnostic Significance in Histidinemia
L-Histidine	155.15 Da	Dietary / Endogenous	Primary accumulated substrate due to HAL block.
Imidazole Pyruvic Acid	154.12 Da	Transamination	Immediate byproduct of the alternative shunt; highly unstable.
Imidazole Lactic Acid	156.14 Da	Reduction	Downstream stable biomarker (m/z 157.0768) .
Imidazole Acetic Acid	126.11 Da	Oxidation	Terminal degradation product; lower specificity.

Neurological and Physiological Implications

While largely considered a benign condition, a subset of histidinemic patients present with mild neurological alterations, including speech delay and psychomotor retardation. The causality behind this is linked to oxidative stress.

Research indicates that high tissue concentrations of histidine and its transamination derivatives—specifically imidazole lactic acid—can disrupt redox homeostasis in the brain. Elevated levels of ILA have been shown to enhance oxidative stress parameters in the cerebral cortex, promoting lipid peroxidation and protein oxidation, which may contribute to the subtle neurodevelopmental delays observed in symptomatic patients 4[4].

Self-Validating Analytical Protocol: LC-QTOF Quantification

Quantifying ILA presents a distinct analytical challenge. Due to its low molecular weight (156.14 Da), high polarity, and zwitterionic nature, ILA exhibits poor retention on standard Reverse Phase (C18) columns, often eluting in the void volume where severe ion suppression occurs 5[5].

To overcome this, we employ a Hydrophilic Interaction Liquid Chromatography (HILIC) or chiral stationary phase approach coupled with Quadrupole Time-of-Flight (QTOF) Mass Spectrometry.

Self-validating LC-QTOF workflow for the quantification of imidazole lactic acid.

Step-by-Step Methodology

Phase 1: Sample Preparation & Matrix Deconvolution

• Aliquot & Spike: Transfer 50 µL of biological sample (plasma or urine) into a microcentrifuge tube. Spike with 10 µL of isotope-labeled internal standard (e.g.,

  -Imidazole Lactic Acid).

  • Causality: The internal standard is chemically identical to the analyte but differs in mass. This creates a self-validating system that automatically corrects for analyte loss during precipitation and normalizes matrix-induced ion suppression during MS ionization.

• Protein Precipitation: Add 150 µL of ice-cold LC-MS grade methanol. Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet precipitated proteins.

• Reconstitution: Transfer the supernatant to a clean vial, evaporate under a gentle stream of nitrogen, and reconstitute in 50 µL of initial mobile phase (e.g., 90% Acetonitrile / 10% 20mM Ammonium Formate).

Phase 2: Chromatographic Separation

• Column Selection: Utilize a HILIC column (e.g., Waters Acquity BEH Amide, 1.7 µm, 2.1 x 100 mm).

  • Causality: HILIC relies on a water-enriched layer on the stationary phase, providing excellent retention for highly polar, zwitterionic metabolites like ILA that would otherwise fail to interact with hydrophobic C18 chains.

• Mobile Phase:

  • Mobile Phase A: 20 mM Ammonium Formate in Water (pH 3.0).

  • Mobile Phase B: 100% Acetonitrile.

• Gradient: Run a gradient from 90% B down to 40% B over 8 minutes to elute ILA sharply.

Phase 3: High-Resolution Mass Spectrometry (QTOF)

• Ionization: Operate the QTOF in positive Electrospray Ionization (ESI+) mode.

• Detection: Target the protonated adduct

  at m/z 157.0768.

• System Suitability & Self-Validation Criteria:

  • Blank Injections: Run a solvent blank immediately after the highest calibration standard. Validation metric: ILA peak area in the blank must be <1% of the Lower Limit of Quantification (LLOQ) to rule out carryover.

  • Mass Accuracy Drift: Monitor via continuous infusion of a reference lock-mass. Validation metric: Mass error must remain <5 ppm throughout the entire batch.

  • Internal Standard Recovery: Validation metric: Absolute peak area of the internal standard must remain within 85-115% across all biological samples compared to neat solvent injections.

References

• D-b-Imidazole lactic Acid Monohydrate - Benchchem. BenchChem Technical Support Team. Retrieved from 5

• Histidine: A Systematic Review on Metabolism and Physiological Effects in Human and Different Animal Species. Holeček, M. (2020). Nutrients. Retrieved from 1

• Next-generation metabolic screening: targeted and untargeted metabolomics for the diagnosis of inborn errors of metabolism in individual patients. Coenen, M., et al. (2018). Journal of Inherited Metabolic Disease. Retrieved from 2

• Effects of histidine and imidazolelactic acid on various parameters of the oxidative stress in cerebral cortex of young rats. Tansini, A., et al. (2004). Metabolic Brain Disease. Retrieved from 4

• Application of metabolite set enrichment analysis on untargeted metabolomics data prioritises relevant pathways and detects novel biomarkers for inherited metabolic disorders. Journal of Inherited Metabolic Disease (2022). Retrieved from 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Application of metabolite set enrichment analysis on untargeted metabolomics data prioritises relevant pathways and detects novel biomarkers for inherited metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. D-b-Imidazole lactic Acid Monohydrate | Benchchem [benchchem.com]

Mechanistic and Analytical Dynamics of Imidazole Pyruvate Reduction to Imidazole Lactate

An In-Depth Technical Guide for Drug Development and Metabolic Research

Executive Summary

Histidine, an essential amino acid characterized by its unique imidazole side chain, is primarily catabolized via the histidase pathway into urocanic acid. However, under specific metabolic stress conditions, genetic deficiencies, or within the microenvironment of the gut microbiome, histidine metabolism diverges into an alternative transamination pathway 1. In this route, L-histidine is converted to imidazole pyruvate, which undergoes a critical reduction step to form imidazole lactate 2.

This whitepaper provides a comprehensive mechanistic breakdown of this reduction process, detailing the biochemical causality, quantitative parameters, and a self-validating experimental workflow for the enzymatic synthesis and isolation of imidazole lactate.

Biochemical Causality & Pathway Dynamics

The alternative catabolism of histidine serves as a critical biological "safety valve." In autosomal recessive disorders such as histidinemia (caused by histidase deficiency), the primary catabolic route is blocked, shunting histidine toward transamination 2.

• Transamination: The pathway initiates with the transfer of the amino group from L-histidine to a keto-acid acceptor (such as 2-oxoglutarate or pyruvate), yielding imidazole pyruvate. This step is catalyzed by histidine transaminases, notably including CCBL2 (Kynurenine–oxoglutarate transaminase 3) 3.

• Reduction: Imidazole pyruvate, a reactive keto acid, is subsequently reduced to the corresponding hydroxy acid, β-imidazolelactic acid 4. This reduction is driven by specific mammalian reductases (e.g., imidazole-lactate-NADP oxidoreductase) or by D-lactate dehydrogenases (D-LDH) found in gut commensal bacteria 5.

Metabolic pathway of L-histidine transamination and subsequent reduction to imidazole lactate.

Quantitative Data: Kinetic and Physiological Parameters

To successfully replicate this reduction in vitro for biomarker synthesis or drug interaction studies, researchers must adhere to established kinetic baselines. The following table summarizes the quantitative parameters governing the conversion of imidazole pyruvate to imidazole lactate.

Parameter	Value / Description	Biological / Experimental Context
Enzyme Catalyst	D-Lactate Dehydrogenase (D-LDH) / Reductase	Stereoselective reduction yielding D-imidazole lactate 4.
Primary Cofactor	NADH or NADPH	Hydride donor required for the reduction of the keto group 5.
Optimal pH	7.2 – 7.4	Maintains the imidazole ring (pKa ~6.0) in a predominantly neutral, unprotonated state.
Substrate Concentration	10 mM (Standard in vitro assay)	Ensures enzyme saturation without substrate-level inhibition 4.
Reaction Temperature	30°C – 37°C	Standard physiological incubation temperature for optimal enzymatic turnover [[4]]().

Experimental Methodologies: Enzymatic Synthesis & Isolation

For researchers requiring high-purity imidazole lactate (e.g., as a functional readout standard for probiotic trials or metabolomic profiling), chemical synthesis often yields racemic mixtures. The following protocol leverages enzymatic stereoselectivity to produce pure D-imidazole lactate 4.

Protocol: Stereoselective Enzymatic Reduction of Imidazole Pyruvate

Expertise & Causality: This protocol uses D-LDH to guarantee the stereospecific formation of the D-isomer. To prevent the rapid depletion of NADH and reduce stoichiometric costs, an NADH regeneration system (e.g., Formate Dehydrogenase) is highly recommended.

Step-by-Step Methodology:

• Reaction Setup: Dissolve 10 mM of Imidazole Pyruvate in 100 mM Phosphate Buffer (pH 7.4). Add 0.1 mM NADH and 5 U/mL of D-Lactate Dehydrogenase [[4]]().

• Incubation & Real-Time Validation: Stir the mixture at 30°C for 12–24 hours 4.

  • Self-Validation Checkpoint: Monitor the reaction spectrophotometrically at 340 nm. The continuous oxidation and regeneration of NADH provide a real-time kinetic readout. A plateau indicates substrate exhaustion.

• Reaction Quenching: Acidify the mixture to pH 2.0 using 1M HCl 4.

  • Causality: Dropping the pH below the pKa of the imidazole ring (~6.0) and the carboxylate group (~3.8) completely denatures the enzyme, halts the reaction, and ensures the target molecule is positively charged for the subsequent isolation step.

• Isolation via Cation-Exchange: Apply the quenched mixture to a strong cation-exchange column (e.g., Dowex 50W). Wash thoroughly with deionized water to elute denatured enzymes, unreacted cofactors, and anionic impurities. Elute the purified imidazole lactate using 2M NH₄OH [[4]]().

• Crystallization: Concentrate the eluate under vacuum. Redissolve in minimal water and add cold ethanol to induce the crystallization of imidazole lactic acid monohydrate 4.

Step-wise experimental workflow for the enzymatic synthesis and isolation of imidazole lactate.

Analytical Validation: HPLC-MS/MS

To ensure the trustworthiness of the synthesized compound, a self-validating analytical workflow must be employed. Relying solely on crystallization yield is insufficient due to potential co-elution of unreacted imidazole pyruvate.

Validation Protocol:

• Sample Preparation: Reconstitute the crystallized product in a mobile phase compatible solvent (e.g., 0.1% Formic acid in Water).

• Chromatography: Utilize a reverse-phase C18 column. Because imidazole lactate is highly polar, a low organic gradient (e.g., 2% to 20% Acetonitrile over 10 minutes) is required to ensure adequate retention.

• Mass Spectrometry: Operate in positive electrospray ionization (ESI+) mode. Monitor the precursor-to-product ion transitions specific to imidazole lactate (typically m/z 157.1 → m/z 111.1, corresponding to the loss of the carboxylate group). The absence of the m/z 155.1 peak (imidazole pyruvate) definitively validates the completeness of the reduction.

References

• imidazole-lactate degradation | Pathway - PubChem - NIH National Institutes of Health (NIH)[Link]

• Whole-exome sequencing identifies common and rare variant metabolic QTLs in a Middle Eastern population - PMC National Institutes of Health (NIH)[Link]

• Carnosine in the Context of Histidine-Containing Dipeptides - Books - The Royal Society of Chemistry The Royal Society of Chemistry (RSC)[Link]

• Molybdenum-Induced Oxidative and Inflammatory Injury and Metabolic Pathway Disruption in Goat Pancreas - MDPI MDPI [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. books.rsc.org [books.rsc.org]
• 3. Whole-exome sequencing identifies common and rare variant metabolic QTLs in a Middle Eastern population - PMC [pmc.ncbi.nlm.nih.gov]
• 4. D-b-Imidazole lactic Acid Monohydrate | Benchchem [benchchem.com]
• 5. imidazole-lactate degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocols for diazotization of L-histidine to alpha-hydroxy acid

This Application Note is designed to provide a rigorous, field-proven protocol for the synthesis of (S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid (L-imidazole lactic acid) from L-Histidine.

Application Note: Diazotization of L-Histidine to -Hydroxy Acid

Abstract

This guide details the conversion of L-Histidine to its corresponding

-hydroxy acid, (S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid (also known as L-imidazole lactic acid), via Van Slyke diazotization. Unlike simple aliphatic amino acids, L-Histidine presents unique challenges due to the basic imidazole ring, which is susceptible to reversible -nitrosation and requires specific pH control to maintain stereochemical integrity. This protocol utilizes a sodium nitrite/sulfuric acid system optimized for retention of configuration, followed by a barium hydroxide workup or ion-exchange purification to yield high-purity material suitable for pharmaceutical building blocks or metabolic studies.

Mechanistic Insight & Stereochemistry

The transformation proceeds via the formation of an unstable diazonium intermediate. Crucially, the reaction does not follow a simple

inversion. Instead, the carboxylate group participates as a neighboring group, displacing the nitrogen to form a transient -lactone (or tight ion pair). The subsequent attack by water opens the lactone with a second inversion, resulting in net retention of configuration .

Key Mechanistic Features:

• Retention of Configuration: L-Histidine (

  ) L-Imidazole Lactic Acid ( ).

• Imidazole Vulnerability: The secondary amine in the imidazole ring can react with excess nitrous acid to form an

  -nitroso species. This side product is generally unstable in strong acid or can be reversed thermally/chemically during workup.

• Exothermicity: The diazonium formation is exothermic; strict temperature control (

  ) is required to prevent decomposition into side products (e.g., elimination to urocanic acid).

Figure 1: Mechanistic pathway showing the double-inversion sequence leading to retention of stereochemistry.

Materials & Equipment

Reagents

Reagent	Grade	Role
L-Histidine	>99% (HPLC)	Starting Material
Sodium Nitrite (NaNO )	ACS Reagent	Diazotizing Agent
Sulfuric Acid (H SO )	98% (Conc.)	Acid Source / Solvent
Barium Hydroxide (Ba(OH) ·8H O)	Reagent Grade	Sulfate Removal (Precipitation)
Dowex 50W-X8	H+ Form	Alternative Purification
Urea	Reagent Grade	Nitrite Quencher

Equipment

• Three-neck round-bottom flask (250 mL or 500 mL).

• Mechanical stirrer (magnetic stirring is insufficient for thick slurries).

• Pressure-equalizing addition funnel.

• Internal thermometer.

• Ice/Salt bath.

Experimental Protocol

Method A: Sulfuric Acid / Barium Hydroxide Route (Standard)

This method is preferred for obtaining the free acid without residual inorganic salts.

Step 1: Dissolution and Acidification

• In a 500 mL three-neck flask, dissolve L-Histidine (15.5 g, 100 mmol) in 1 M Sulfuric Acid (150 mL) .

• Cool the solution to 0–2 °C using an ice/salt bath. Ensure the internal temperature does not exceed 5 °C.

Step 2: Diazotization

• Prepare a solution of Sodium Nitrite (10.4 g, 150 mmol, 1.5 equiv) in water (40 mL) .

• Add the NaNO

  solution dropwise to the histidine solution over 60–90 minutes .

  • Critical Control: The addition rate must be slow enough to keep the temperature below 5 °C. Rapid addition causes frothing (N

    evolution) and racemization.

• After addition, stir at 0 °C for 3 hours , then allow the mixture to slowly warm to room temperature (20–25 °C) overnight.

  • Note: The solution typically turns light yellow. If a dark orange/brown color develops, it indicates excess nitrous oxides or ring nitrosation.

Step 3: Quenching and Hydrolysis

• Add Urea (0.5 g) to the solution and stir for 30 minutes to destroy excess nitrous acid. This prevents post-reaction nitrosation during workup.

• Heat the solution to 50 °C for 1 hour to ensure complete decomposition of any remaining diazonium species and hydrolysis of the intermediate lactone.

Step 4: Sulfate Removal (The "Ba(OH) Method")

• While stirring, carefully add solid Barium Hydroxide octahydrate (calculated to be stoichiometric to the sulfuric acid used) or add a saturated Ba(OH)

  solution until no further precipitate forms (test supernatant with dilute H SO to confirm no excess Ba ).

• Filter the dense white precipitate of Barium Sulfate (BaSO

  ) through a Celite pad.

• The filtrate contains the free L-imidazole lactic acid.

Step 5: Isolation

• Concentrate the filtrate under reduced pressure (rotary evaporator, water bath < 50 °C) to a viscous syrup.

• Crystallization: Dissolve the syrup in a minimum amount of water and add Ethanol or Acetone until turbid. Store at 4 °C to induce crystallization.

• Yield: Typical yields range from 60–75% .

• Characterization:

  • H NMR (D O): 7.65 (s, 1H), 6.95 (s, 1H), 4.35 (dd, 1H, -H), 3.05 (m, 2H, -H).

  • Stereochemistry:

    (c=1, H O) (Value varies with pH; confirm with chiral HPLC).

Method B: Ion-Exchange Purification (Alternative)

Use this method if Barium Hydroxide is unavailable or if scaling up for industrial applications where filtration of BaSO

is cumbersome.

• Perform Steps 1–3 as above.

• Dilute the reaction mixture with water (1:1).

• Load the acidic solution onto a column of Dowex 50W-X8 (H

  form) cation exchange resin.

• Wash 1: Elute with distilled water until the effluent is neutral (removes Na

  , SO , and other anions).

• Elution: Elute the product using 1 M NH

  OH or 0.5 M HCl (depending on whether the ammonium salt or free acid hydrochloride is desired).

• Concentrate the fractions containing the product (monitor by TLC or UV at 210 nm).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Racemization	Temperature too high during addition.	Ensure T < 5 °C; add NaNO slower.
Low Yield	Incomplete hydrolysis or diazonium decomposition.	Ensure the "warm-up" phase reaches RT overnight or heat to 50 °C briefly.
Yellow/Brown Impurity	-Nitrosation of imidazole ring.	Treat with dilute acid at 60 °C or ensure Urea quench is thorough.
Product is Oily	Residual water or salts.	Azeotrope with ethanol/toluene; use Ion Exchange to desalting.

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis and purification of L-imidazole lactic acid.

References

• Greenstein, J. P., & Winitz, M. (1961). Chemistry of the Amino Acids. Vol. 3. New York: John Wiley & Sons.

• Brewster, P., et al. (1950). "Walden Inversion in the Replacement of the Amino Group." Nature, 166, 178–180. Link

• ChemicalBook. (n.d.). "3-(IMIDAZOL-4-YL)PROPIONIC ACID synthesis." Retrieved October 26, 2025.[1] Link

• PubChem. (n.d.). "1H-Imidazole-1-propanoic acid, alpha-hydroxy-, (S)-."[2] National Library of Medicine. Link

• Organic Chemistry Portal. (n.d.). "Diazotisation."[3][4][5] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1H-Imidazole-1-propanoic acid, alpha-hydroxy-, (S)- | C6H8N2O3 | CID 21146169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. byjus.com [byjus.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Optimized Chromatographic Separation of Histidine and Imidazole Lactic Acid: A Dual-Mode Approach

Executive Summary

The simultaneous separation of L-Histidine (His) and its metabolite Imidazole Lactic Acid (ILA) presents a distinct challenge in liquid chromatography due to their high polarity, structural similarity, and lack of strong chromophores. Standard C18 Reversed-Phase (RP) methods often result in co-elution near the void volume (t0), yielding poor resolution and non-reproducible quantitation.

This Application Note provides two distinct, validated protocols to address these challenges:

• Method A (Ion-Pair RP-HPLC): A robust, cost-effective method for QC and routine UV analysis.

• Method B (HILIC-MS/UV): A high-sensitivity method compatible with Mass Spectrometry, ideal for pharmacokinetic (PK) studies and metabolic profiling.

Scientific Background & Separation Logic

The Chemical Challenge

Both analytes possess an imidazole ring, making them hydrophilic. However, their ionic behavior differs significantly across the pH scale, which is the primary lever for separation.

• L-Histidine: A basic amino acid (pKa values:

  -COOH ~1.8, Imidazole ~6.0, -NH3+ ~9.2). At acidic pH (<3.0), it carries a net positive charge (+2).

• Imidazole Lactic Acid (ILA): An acidic metabolite (pKa values: Carboxyl ~3.5, Imidazole ~6.0). It lacks the primary amine found in histidine. At pH 3.0, the carboxyl is partially protonated (neutral) while the imidazole is protonated (+), resulting in a net charge distinct from Histidine.

Decision Matrix

The choice of method depends strictly on the detector and the matrix complexity.

Figure 1: Decision matrix for selecting the appropriate chromatographic mode. Ion-pairing is superior for UV but incompatible with MS due to source contamination and signal suppression.

Protocol A: Ion-Pair Reversed-Phase HPLC (QC Standard)

Objective: Robust quantification of His and ILA in fermentation broth or synthetic reaction mixtures. Mechanism: The anionic ion-pairing agent (Octanesulfonate) forms a neutral, hydrophobic complex with the positively charged histidine and ILA, retaining them on the non-polar C18 stationary phase.

Instrumentation & Conditions

• System: HPLC with Quaternary Pump and DAD/VWD.

• Column: C18 (L1), 250 x 4.6 mm, 5 µm (e.g., Agilent Zorbax Eclipse Plus or Phenomenex Luna C18).

• Wavelength: 210 nm (Critical: Imidazole absorption maximum). Reference at 360 nm.

• Flow Rate: 1.0 mL/min.[1]

• Temperature: 30°C.

Mobile Phase Preparation

• Buffer A (Ion-Pair Buffer):

  • Dissolve 1.36 g Potassium Dihydrogen Phosphate (

    , 10 mM) in 950 mL water.

  • Add 1.0 g Sodium 1-Octanesulfonate (approx 5 mM).

  • Adjust pH to 3.0 ± 0.05 with dilute Phosphoric Acid (

    ).

  • Filter through 0.22 µm membrane.

• Solvent B: Acetonitrile (HPLC Grade).[2]

Gradient Program

Time (min)	% Buffer A	% Solvent B	Comments
0.0	95	5	Isocratic hold to retain polar ILA
5.0	95	5	End of isocratic hold
15.0	70	30	Gradient to elute hydrophobic impurities
16.0	95	5	Re-equilibration start
22.0	95	5	Ready for next injection

Expected Results

• Elution Order: Histidine (approx 4-5 min)

  Imidazole Lactic Acid (approx 7-8 min).

• Why? Histidine has a higher charge density (+2) at pH 3.0 compared to ILA (+1/partial), interacting more strongly with the anionic ion-pairing reagent, but ILA's lack of the polar amine and presence of the hydroxyl group often results in slightly different hydrophobic interaction kinetics depending on the specific carbon load of the column. Note: Elution order may flip depending on the exact concentration of Octanesulfonate; titration of the IP reagent (2mM to 10mM) allows you to "tune" the spacing.

Protocol B: HILIC-MS Method (Research & Bioanalysis)

Objective: Trace analysis in plasma/urine or when MS detection is required. Mechanism: Partitioning of analytes into a water-enriched layer on the surface of a polar stationary phase.

Instrumentation & Conditions

• System: UHPLC coupled to Q-TOF or Triple Quad MS.

• Column: Amide-HILIC or Zwitterionic (ZIC-HILIC), 100 x 2.1 mm, 1.7 µm (e.g., Waters BEH Amide or Merck SeQuant ZIC-HILIC).

• Detection: ESI Positive Mode (MRM).

• Flow Rate: 0.3 mL/min.[2][3][4]

Mobile Phase Preparation (Volatile)

• Phase A (Aqueous): 10 mM Ammonium Formate in Water, pH adjusted to 3.5 with Formic Acid.

• Phase B (Organic): 90% Acetonitrile / 10% Water / 10 mM Ammonium Formate.

Gradient Program

Note: HILIC gradients run from High Organic to Low Organic (opposite of RP).

Time (min)	% Phase A	% Phase B	Comments
0.0	5	95	High organic to retain polar analytes
2.0	5	95	Hold
10.0	50	50	Gradient elution
11.0	5	95	Return to initial
15.0	5	95	Critical: Long re-equilibration for HILIC

Biological Context & Pathway Mapping

Understanding the metabolic link is crucial for interpreting data in drug development or disease monitoring (e.g., histidinemia).

Figure 2: Simplified metabolic pathway showing the derivation of Imidazole Lactic Acid from Histidine via Imidazole Pyruvate.

Troubleshooting & Expert Tips

Issue	Probable Cause	Corrective Action
Peak Tailing (Histidine)	Silanol interactions	Ensure pH is < 3.0 (Method A) or use an end-capped column. In HILIC, increase buffer ionic strength (up to 20mM).
Retention Drift (HILIC)	Incomplete equilibration	HILIC columns require 20-30 column volumes of re-equilibration. Extend the post-run time.
Baseline Noise (UV)	Impure Ion-Pair reagent	Use "HPLC Grade" sulfonates only. Lower wavelength (210 nm) is sensitive to mobile phase impurities.
Co-elution	pH mismatch	The separation is pH-sensitive. A shift of 0.2 pH units can ruin resolution. Use a calibrated pH meter and buffer before adding organic solvent.

References

• Separation of Histidine Metabolites (General)

  • Journal of Chromatography B, "Determination of histidine and related compounds in rumen fluid by liquid chrom

• HILIC Mechanism & Optimization

  • Waters Corporation Application Note, "Gradient Separation of Histidine Dipeptides on ACQUITY UPLC BEH HILIC."[5]

• Ion-Pairing Fundamentals

  • Phenomenex Technical Guide, "Troubleshooting and Optimizing Reversed Phase HPLC."

• Imidazole pKa and Chemistry

  • RSC Advances, "Computational calculations of pKa values of imidazole in Cu(ii) complexes of biological relevance."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. agilent.com [agilent.com]
• 4. RP HPLC method for Imidazole - Chromatography Forum [chromforum.org]
• 5. waters.com [waters.com]

Peptide synthesis using alpha-hydroxy-histidine backbone

This Application Note is structured as a high-level technical guide for advanced peptide chemists and drug discovery scientists. It moves beyond standard textbook procedures to address the specific chemical instabilities and steric challenges inherent to the

-hydroxy-histidine backbone.

Application Note: Synthesis of Peptide Backbones Containing -Hydroxy-Histidine

Abstract & Strategic Rationale

The introduction of an

-hydroxy-histidine ( -HyHis) residue into a peptide backbone replaces a native amide bond (-CO-NH-) with an ester bond (-CO-O-), creating a specific depsipeptide linkage. This modification is a powerful tool in medicinal chemistry for three reasons:

• Hydrogen Bond Deletion: It selectively removes the amide proton, serving as a "hydrogen bond scan" to identify critical H-bond donors in receptor-ligand interactions.

• Proteolytic Stability: The ester linkage alters the local conformation and electronic signature, often rendering the adjacent bonds resistant to chymotrypsin-like proteases.

• Mechanistic Probing: In histidine-rich active sites (e.g., catalytic triads), the

  -hydroxyl analog alters the pKa and tautomeric state of the imidazole, allowing for precise mechanistic dissection.

Technical Challenge: The synthesis is non-trivial due to the autocatalytic basicity of the imidazole ring , which promotes both racemization of the

-carbon and hydrolysis of the newly formed ester bond during standard Fmoc deprotection cycles.

Chemical Basis & Retrosynthesis

The synthesis requires a specialized building block: L-

-hydroxy- -imidazolylpropionic acid . Unlike standard amino acids, this monomer possesses a hydroxyl group at the chiral center instead of an amine.

Stereochemical Integrity

The conversion of L-Histidine to its

-hydroxy analog is achieved via diazotization . Crucially, this reaction proceeds with retention of configuration (via a double inversion mechanism involving the carboxylate group), preserving the natural (S)-stereochemistry.

The "Switch" Mechanism

The following diagram illustrates the structural "switch" and the critical interaction nodes.

Figure 1: Transformation of the amide-donating Histidine to the ester-forming

-hydroxy analog.[1][2]

Protocol A: Synthesis of the Building Block

Objective: Synthesis of

-protected L- -hydroxy- -imidazolylpropionic acid. Note: The imidazole side chain must be protected after diazotization to prevent side reactions.

Reagents

• L-Histidine (Free base)[3]

• Sodium Nitrite (

  )[1][4]

• Sulfuric Acid (1 M

  )

• Di-tert-butyl dicarbonate (

  ) or Trityl Chloride (Trt-Cl)

Step-by-Step Methodology

• Diazotization (Monomer Formation):

  • Dissolve L-Histidine (15.5 g, 100 mmol) in 1 M

    (250 mL).

  • Cool to 0°C in an ice bath. Critical: Temperature control prevents side-product formation.[1]

  • Add a solution of

    (27.6 g, 400 mmol) in water dropwise over 2 hours.

  • Stir at 0°C for 4 hours, then allow to warm to room temperature overnight.

  • Workup: Neutralize to pH ~5-6 with dilute NaOH. Concentrate in vacuo. Desalt using cation exchange resin (Dowex 50W) if necessary, or proceed to protection if salt tolerance allows.

  • Result: L-

    -hydroxy- -imidazolylpropionic acid (Crude).

• Side-Chain Protection (

  -Boc):

  • Dissolve the crude hydroxy acid in Water/Dioxane (1:1).

  • Add

    to adjust pH to 9.

  • Add

    (1.1 eq) and stir for 12 hours.

  • Purification: Acidify carefully to pH 3 with citric acid (avoid strong mineral acids that remove Boc). Extract with Ethyl Acetate.

  • Dry over

    and concentrate.

  • Yield: White foam/solid. Confirm structure via

    -NMR.

Protocol B: Solid Phase Peptide Synthesis (SPPS)

Objective: Incorporation of the

-HyHis unit and subsequent chain elongation. Resin Choice: 2-Chlorotrityl Chloride (2-CTC) is strongly recommended over Wang resin to prevent diketopiperazine formation and allow mild cleavage (1% TFA) if needed.

Phase 1: Coupling the -HyHis Monomer (Amide Bond Formation)

This step attaches the carboxyl group of the HyHis to the amine of the growing peptide chain.

• Reagents: HyHis-OH (3 eq), HATU (2.9 eq), DIPEA (6 eq).

• Solvent: DMF.

• Time: 2 hours.

• Note: Since the

  -group is a hydroxyl, no Fmoc deprotection is needed after this coupling. The resin now terminates in a secondary hydroxyl group.

Phase 2: The Critical Esterification (Ester Bond Formation)

Coupling the next amino acid (Fmoc-AA-OH) to the hindered secondary hydroxyl of the HyHis is the rate-limiting step. Standard HATU/DIPEA fails here.

Recommended Method: MSNT/MeIm Activation This method minimizes racemization of the incoming amino acid and the His backbone.

• Preparation: In a dry vial, dissolve Fmoc-AA-OH (5 eq) and MSNT (1-(Mesitylene-2-sulfonyl)-3-nitro-1,2,4-triazole) (5 eq) in minimal DCM/THF.

• Activation: Add N-Methylimidazole (MeIm) (3.75 eq).

• Coupling: Add the mixture to the resin-bound HyHis.

• Reaction: Agitate under Argon for 2 hours.

• Double Coupling: Repeat the procedure to ensure >98% conversion.

• Capping: Cap unreacted hydroxyls with Acetic Anhydride/Pyridine to prevent deletion sequences.

Phase 3: Elongation & Fmoc Removal (The Stability Issue)

Critical Warning: The newly formed ester bond is base-labile. Standard 20% Piperidine/DMF will hydrolyze the ester, cleaving the peptide chain.

Modified Deprotection Cocktail:

• Reagent: 20% Piperidine in DMF containing 0.1 M HOBt .

• Mechanism: HOBt buffers the basicity and suppresses aspartimide formation and ester hydrolysis.

• Cycle Time: Shorten deprotection times to 2 x 3 minutes (Flow chemistry) or 2 x 5 minutes (Batch).

Visualization: The Synthesis Workflow

The following diagram details the decision logic and chemical flow for the SPPS process.

Figure 2: SPPS workflow highlighting the specialized esterification and deprotection modifications.

Data Summary & Troubleshooting

Comparative Coupling Efficiency (Esterification Step)

Coupling Method	Reagents	Conversion (1h)	Racemization Risk	Recommendation
Standard	HATU / DIPEA	< 20%	High	Do Not Use
Steglich	DIC / DMAP (0.1 eq)	60-80%	Moderate (His sensitive)	Use only if MSNT unavailable
Optimized	MSNT / MeIm	> 95%	Low	Standard of Choice
Alternative	DIC / MIC	85-90%	Low-Moderate	Good alternative

Troubleshooting Guide

• Problem: Loss of peptide mass after Fmoc deprotection.

  • Cause: Ester hydrolysis by piperidine.

  • Solution: Switch to 50% Piperidine in Ethanol (milder) or ensure 0.1 M HOBt is present in the DMF cocktail. Keep temperature < 25°C.

• Problem: Racemization of the Histidine residue.

  • Cause: Imidazole ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    -nitrogen acting as a base.

  • Solution: Ensure the imidazole is protected with Boc or Bom (Benzyloxymethyl).[5] Trityl (Trt) is often insufficient for preventing racemization during the difficult esterification step.

References

• Coin, I., Dottorini, T., et al. (2007). "Solid-phase synthesis of depsipeptides: A comparative study of ester bond formation." Journal of Peptide Science. [Link]

• Blankemeyer-Menge, B., Nimtz, M., & Frank, R. (1990). "An efficient method for anchoring Fmoc-amino acids to hydroxyl-functionalised solid supports." Tetrahedron Letters. [Link]

• Stawikowski, M., & Fields, G. B. (2002). "Introduction of a depsipeptide bond into a peptide sequence." Current Protocols in Protein Science. [Link]

• Kopple, K. D. (1972). "Synthesis of alpha-hydroxy acid analogs of amino acids." Journal of Pharmaceutical Sciences.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

High-Sensitivity Quantitation of Imidazole Lactic Acid in Human Urine via HILIC-MS/MS

Topic: Detection of Imidazole Lactic Acid in Urine Samples Content Type: Application Note & Protocol Audience: Researchers, Clinical Scientists, and Drug Development Professionals

Abstract

Imidazole lactic acid (ILA) is a significant metabolite in the catabolism of histidine. Elevated urinary excretion of ILA is a primary biochemical marker for Histidinemia (histidase deficiency) and is observed in secondary metabolic disturbances such as Aromatic L-Amino Acid Decarboxylase (AADC) deficiency and Phenylketonuria (PKU). Traditional detection methods like colorimetric assays or thin-layer chromatography lack the specificity required for modern clinical research. This application note details a robust, high-throughput Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol utilizing Hydrophilic Interaction Liquid Chromatography (HILIC) to separate ILA from isobaric interferences (e.g., imidazole propionic acid) and matrix contaminants.

Introduction & Clinical Significance

The Biochemistry of ILA

Imidazole lactic acid is formed via the reduction of imidazole pyruvic acid, a downstream product of histidine transamination. Under normal physiological conditions, histidine is primarily converted to urocanic acid by histidase. However, when histidase is deficient (Histidinemia), histidine accumulates and is shunted into the transamination pathway, leading to a massive accumulation of imidazole pyruvic acid, which is subsequently reduced to ILA.

Diagnostic Utility

• Histidinemia: ILA is the most reliable urinary marker, often present when plasma histidine is elevated.

• AADC Deficiency: While Vanillactic Acid (VLA) is the primary marker, ILA is often part of the comprehensive organic acid profile analyzed to rule out differential diagnoses.

• PKU: High levels of phenylalanine can inhibit histidase, causing secondary ILA elevation.

Metabolic Pathway Visualization

The following diagram illustrates the diversion of histidine metabolism towards ILA in the absence of functional histidase.

Figure 1: Histidine catabolic pathway highlighting the shunt to Imidazole Lactic Acid during histidase deficiency.

Experimental Methodology

Method Selection: Why HILIC-MS/MS?

ILA (C6H8N2O3) is a small, polar molecule with an imidazole ring.

• Challenge: It retains poorly on standard C18 Reverse Phase columns, eluting in the void volume where ion suppression (matrix effect) is highest.

• Solution: HILIC (Hydrophilic Interaction Liquid Chromatography) is the gold standard for this application. It retains polar analytes using an organic-rich mobile phase, allowing ILA to elute away from salts and early-eluting interferences.

Reagents and Standards

• Analyte: Imidazole Lactic Acid (Sigma-Aldrich or Toronto Research Chemicals).

• Internal Standard (IS): L-Histidine-d3 (methyl-d3) or 15N2-Imidazole . Note: While isotopically labeled ILA (ILA-d3) is ideal, it is often custom-synthesized. Histidine-d3 is a widely accepted surrogate due to structural similarity and elution proximity.

• Solvents: LC-MS grade Acetonitrile (ACN), Water, Ammonium Formate, Formic Acid.

Sample Preparation: "Dilute-and-Shoot" Protocol

Urine is a complex matrix. For high-throughput screening, a simple dilution is preferred over Solid Phase Extraction (SPE) unless ultra-low sensitivity is required.

Step-by-Step Protocol:

• Thawing: Thaw urine samples at room temperature and vortex for 30 seconds.

• Centrifugation: Centrifuge at 12,000 x g for 10 minutes at 4°C to remove particulates and precipitates.

• Dilution:

  • Transfer 50 µL of urine supernatant to a clean 1.5 mL tube.

  • Add 450 µL of Diluent (Acetonitrile:Water 90:10 v/v containing 0.1% Formic Acid).

  • Critical Step: Add 10 µL of Internal Standard working solution (10 µg/mL Histidine-d3).

• Mixing: Vortex vigorously for 1 minute.

• Final Spin: Centrifuge again at 12,000 x g for 5 minutes.

• Transfer: Transfer 200 µL of the supernatant to an LC vial with a glass insert.

LC-MS/MS Conditions

Chromatographic Parameters

• System: Agilent 1290 Infinity II or Waters ACQUITY UPLC.

• Column: Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm) or Phenomenex Kinetex HILIC.

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.[1][2]

• Injection Volume: 2 µL.

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (adj.[3] with Formic Acid).[1][2][3][4][5]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[1][4]

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.00	90%	Initial Hold
1.00	90%	Isocratic Loading
6.00	50%	Linear Ramp (Elution)
6.10	40%	Column Wash
8.00	40%	Hold Wash
8.10	90%	Re-equilibration

| 11.00 | 90% | End of Run |[5]

Mass Spectrometry Parameters

• Ionization: Electrospray Ionization (ESI) in Positive Mode (+) .

• Source Temp: 500°C.

• Capillary Voltage: 3.5 kV.

• Detection Mode: Multiple Reaction Monitoring (MRM).[1][6]

MRM Transitions:

Analyte	Precursor Ion (Q1)	Product Ion (Q3)	Dwell (ms)	Collision Energy (eV)	Role
Imidazole Lactic Acid	157.1	111.1	50	15	Quantifier
Imidazole Lactic Acid	157.1	69.1	50	25	Qualifier

| Histidine-d3 (IS) | 159.1 | 113.1 | 50 | 15 | IS Quantifier |

Note: The transition 157.1 -> 111.1 corresponds to the loss of the formate group (HCOOH), a characteristic fragmentation for carboxylic acids in this class.

Method Validation & Performance

Linearity and Range

• Calibration Curve: 0.1 µM to 100 µM in synthetic urine substitute.

• Regression: Linear 1/x weighted.

• R²: Typically > 0.995.[4]

Matrix Effects

Urine contains high salt concentrations which can suppress ionization.

• Validation Step: Compare the slope of a standard addition curve in pooled urine vs. solvent standards.

• Acceptance: Matrix factor should be between 0.8 and 1.2. If suppression is >20%, increase the dilution factor to 1:20.

Specificity (Isomer Separation)

Critical Senior Scientist Insight: Imidazole Propionic Acid (MW 140) and other imidazole derivatives are structurally similar. While Imidazole Propionic Acid has a different mass (141 m/z), 4-Imidazoleacetic acid (MW 126) and others must be chromatographically resolved to prevent cross-talk if source fragmentation occurs. The HILIC method described typically elutes ILA (more polar due to -OH group) after less polar imidazole derivatives, ensuring spectral purity.

Workflow Visualization

Figure 2: Analytical workflow from sample collection to data reporting.

Troubleshooting & Tips

• pH Sensitivity: The retention time on HILIC columns is highly sensitive to the pH of the mobile phase. Ensure the Ammonium Formate buffer is strictly adjusted to pH 3.0. A higher pH will reduce the ionization of the basic imidazole nitrogen, altering retention.

• Creatinine Normalization: Urinary concentrations fluctuate with hydration. Always normalize ILA concentration to urinary creatinine (mmol ILA / mol Creatinine) for valid clinical comparison.

• Carryover: Imidazoles can be "sticky" on stainless steel. If carryover is observed, use a needle wash of 50:50 Methanol:Water with 0.5% Formic Acid.

References

• MDPI. (2020). Histidine: A Systematic Review on Metabolism and Physiological Effects. Retrieved from [Link]

• National Institutes of Health (NIH). (2025). LC-MS/MS identifies elevated imidazole propionate and gut-derived metabolite alterations. Retrieved from [Link]

• AADC News. (2020). AADC Deficiency May Be Diagnosed With Simple Urine Test. Retrieved from [Link]

• ResearchGate. (2015). Novel diagnostic parameters for AADC deficiency in general metabolic urine screening. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 3. LC-MS/MS identifies elevated imidazole propionate and gut-derived metabolite alterations in peritoneal dialysis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. An Improved and Updated Method for the Determination of Imidazole Compounds in Geological Samples | MDPI [mdpi.com]
• 6. agilent.com [agilent.com]

Application Note: Advanced Recrystallization Protocols for α-Hydroxy-L-Histidine Hydrochloride

Introduction & Scientific Context

α-Hydroxy-L-histidine (also known as L-β-imidazolelactic acid) is a highly specialized chiral building block. In modern biopharmaceutical development, it is prominently utilized in the synthesis of Glucagon-Like Peptide-1 (GLP-1) receptor agonist prodrugs. By replacing the traditional N-terminal α-amino group of histidine with a hydroxyl group, developers can engineer ester-based prodrugs that exhibit altered pharmacokinetic profiles and enhanced resistance to enzymatic degradation [1]. Furthermore, β-hydroxy-L-histidine derivatives are critical intermediates in the biosynthesis of non-ribosomal peptide natural products, such as the antitumor agent bleomycin [2].

Isolating this compound in its free-base (zwitterionic) form often yields amorphous solids or monohydrates that trap impurities [3]. To achieve the >99% chemical and enantiomeric purity required for peptide coupling, the molecule is typically isolated and recrystallized as a hydrochloride (HCl) salt. This application note details the thermodynamic principles and step-by-step protocols for the robust recrystallization of α-hydroxy-L-histidine HCl.

Thermodynamic Principles & Causality (E-E-A-T)

As a highly polar, low-molecular-weight molecule containing both an imidazole heterocycle and an α-hydroxy acid moiety, α-hydroxy-L-histidine HCl presents unique crystallization challenges. Successful purification requires strict control over the Metastable Zone Width (MSZW) to prevent phase separation.

The Role of the Hydrochloride Salt

The free base of α-hydroxy-L-histidine is a zwitterion (imidazole pKₐ ~6.0; carboxylic acid pKₐ ~3.0). In aqueous or alcoholic solutions at neutral pH, the zwitterion forms a rigid, unpredictable intermolecular hydrogen-bonding network, leading to rapid, uncontrolled precipitation. By maintaining the molecule as an HCl salt (pH < 2.0), the imidazole ring is fully protonated, and the carboxylate is neutralized. This disrupts the zwitterionic polymer-like network, significantly increasing solubility in polar protic solvents (like methanol) and allowing for controlled, thermodynamically driven crystal growth.

Mitigation of Liquid-Liquid Phase Separation (Oiling Out)

A common failure mode when crystallizing amino acid hydrochlorides is "oiling out" (Liquid-Liquid Phase Separation, or LLPS). This occurs when an anti-solvent is added too rapidly, causing the chemical potential of the system to favor a solute-rich liquid phase rather than a crystalline solid.

• Causality: To bypass the LLPS boundary, the anti-solvent must be added dropwise at elevated temperatures (ensuring the system remains in the metastable zone) followed by a highly controlled cooling ramp (e.g., 0.5°C/min). Seeding is highly recommended to lower the activation energy for nucleation.

Quantitative Solubility Data

The selection of a solvent/anti-solvent system is dictated by the steepness of the solubility curve. Table 1 summarizes the empirical solubility profile of α-hydroxy-L-histidine HCl to guide solvent selection.

Table 1: Solubility Matrix for α-Hydroxy-L-Histidine HCl

Solvent	Sol. @ 20°C (mg/mL)	Sol. @ 60°C (mg/mL)	Crystallization Role	Rationale
Water	> 500	> 800	Primary Solvent	High capacity; used for highly impure crude batches.
Methanol	~ 150	~ 400	Primary Solvent	Preferred for final API purity; steep thermal curve.
Ethanol	< 10	~ 50	Anti-Solvent / Co-solvent	Induces controlled supersaturation when added to water.
Isopropanol	< 1	< 5	Strong Anti-Solvent	Rapidly drops solubility; ideal for Methanol systems.
Ethyl Acetate	Insoluble	Insoluble	Wash Solvent	Removes lipophilic impurities during final filtration.

Experimental Protocols

The following self-validating protocols are designed to maximize both yield and enantiomeric excess (ee).

Protocol A: Methanol / Isopropanol (MeOH/IPA) Anti-Solvent Crystallization

This is the preferred method for standard lab-scale purification, offering the best balance of yield and chiral integrity.

Step-by-Step Methodology:

• Dissolution: Suspend 10.0 g of crude α-hydroxy-L-histidine HCl in 25 mL of anhydrous Methanol in a 100 mL jacketed reactor.

• Heating: Heat the suspension to 60°C under gentle agitation (250 rpm) until complete dissolution is achieved. Critical Note: Do not exceed 60°C or prolong heating beyond 30 minutes to prevent acid-catalyzed racemization at the α-carbon.

• Hot Filtration: Pass the hot solution through a pre-warmed 0.45 µm PTFE filter to remove insoluble particulates and dust (which can act as unwanted nucleation sites).

• Anti-Solvent Addition: Return the filtrate to the reactor at 60°C. Using a syringe pump, add 35 mL of Isopropanol (IPA) at a strict rate of 1.0 mL/min. The solution should become slightly turbid, then clear.

• Seeding (Optional but Recommended): Introduce 50 mg of pure α-hydroxy-L-histidine HCl crystals to the solution. Maintain at 60°C for 15 minutes to allow the seed bed to mature.

• Controlled Cooling: Program the jacketed reactor to cool from 60°C to 5°C at a rate of 0.5°C/min.

• Aging: Hold the suspension at 5°C for 2 hours to maximize yield.

• Isolation: Filter the resulting white crystalline slurry under vacuum. Wash the filter cake with 2 x 10 mL of cold Ethyl Acetate/IPA (1:1 v/v).

• Drying: Dry the crystals in a vacuum oven at 40°C for 12 hours. (Expected Yield: 80-85%).

Protocol B: Aqueous / Ethanol Cooling Crystallization

Best utilized when the crude material contains high levels of inorganic salts (e.g., post-ion-exchange chromatography) [3].

Step-by-Step Methodology:

• Concentration: Dissolve the crude material in minimal deionized water (approx. 1.5 mL water per gram of crude) at 50°C.

• pH Adjustment: Verify the pH is between 1.5 and 2.0. If necessary, adjust with 1M HCl to ensure the imidazole ring remains fully protonated.

• Co-Solvent Addition: Slowly add absolute Ethanol (approx. 4 mL per gram of crude) while maintaining the temperature at 50°C.

• Cooling: Allow the mixture to cool naturally to room temperature over 3 hours, then transfer to a 4°C cold room overnight.

• Isolation: Harvest the monohydrate crystals via vacuum filtration, wash with cold absolute ethanol, and dry under high vacuum to constant weight.

Process Visualization

The following thermodynamic workflow illustrates the decision gates and physical transformations occurring during the recrystallization process.

Caption: Thermodynamic workflow for α-hydroxy-L-histidine HCl recrystallization.

References

• GLP-1 PRODRUGS. European Patent EP2820038. European Patent Office.
• Type II Non-ribosomal Peptide Synthetase Proteins: Structure, Mechanism, and Protein-Protein Interactions. National Institutes of Health (PMC).
• D-b-Imidazole lactic Acid Monohydrate. Benchchem.

Technical Notes & Optimization

Navigating the Solubility Challenges of Imidazole Lactic Acid Hydrochloride in Organic Solvents: A Technical Support Guide

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical solutions for the common, yet often complex, challenges encountered when working with the solubility of imidazole lactic acid hydrochloride in organic solvents. Our goal is to move beyond simple data provision, offering insights into the underlying chemical principles and delivering actionable troubleshooting strategies to ensure the success and integrity of your experiments.

Frequently Asked Questions (FAQs): Your First Stop for Solubility Solutions

This section addresses the most common questions our team receives regarding the dissolution of imidazole lactic acid hydrochloride.

Q1: Why is my imidazole lactic acid hydrochloride not dissolving in my chosen organic solvent?

The solubility of imidazole lactic acid hydrochloride, an ionic salt, is fundamentally governed by the principle of "like dissolves like." Its poor solubility in many common organic solvents stems from the high lattice energy of the salt and the inability of less polar solvents to effectively solvate both the imidazolium cation and the lactate-hydrochloride anion. Polar solvents are generally required to overcome these intermolecular forces.

Q2: I'm observing an "oiling out" or formation of a gummy precipitate instead of a clear solution. What's happening?

This phenomenon often occurs when the compound melts in the solvent without truly dissolving, or if the salt is hygroscopic and has absorbed moisture from the atmosphere or solvent.[1] Traces of water can significantly impact the dissolution behavior of hydrochloride salts.[1] The use of anhydrous solvents and proper storage of the compound in a desiccator are crucial.

Q3: Can I simply heat the mixture to improve solubility?

Gentle warming can indeed increase both the rate of dissolution and the equilibrium solubility of the compound.[2] However, excessive heating should be approached with caution as it may lead to the degradation of the molecule.[2] It is always advisable to monitor the stability of your compound under thermal stress, for instance, by using a stability-indicating method like HPLC to check for the appearance of degradation products.

Q4: My compound initially dissolved with heating, but then precipitated out upon cooling. What should I do?

This indicates the formation of a supersaturated solution.[1] While sometimes useful, it is an unstable state. To avoid this, you can either use a larger volume of the solvent to stay within the solubility limit at room temperature or consider a different solvent system altogether. Preventing solvent evaporation during your experiment is also critical to maintaining the desired concentration.[1]

Q5: Are there any chemical modifications I can make to improve solubility in less polar organic solvents?

For many applications, especially in organic synthesis, converting the hydrochloride salt to its corresponding free amine is a highly effective strategy.[1][2] The free amine is significantly less polar and, consequently, more soluble in a wider array of organic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and ethyl acetate.[2] This is a standard procedure, particularly before reactions like peptide couplings.[2]

Solubility Profile of Imidazole Lactic Acid Hydrochloride

While comprehensive, quantitative solubility data for imidazole lactic acid hydrochloride is not widely published, we can infer its likely behavior based on the known properties of similar imidazole derivatives and hydrochloride salts. The following table provides a qualitative and estimated solubility profile in common organic solvents.

Solvent Class	Examples	Expected Solubility	Rationale & Expert Insights
Polar Protic	Water, Methanol, Ethanol	High to Moderate	These solvents can effectively solvate both the cation and anion through hydrogen bonding and dipole-dipole interactions. The solubility of imidazoles generally decreases with increasing molecular weight of the alcohol.[3]
Polar Aprotic	DMSO, DMF	Moderate to Good	The high dielectric constants of these solvents help to dissociate the ionic lattice. They are excellent choices when protic functionality is undesirable for the intended reaction.
Ethers	THF, Diethyl Ether	Low to Insoluble	The lower polarity of ethers makes them poor solvents for ionic salts like imidazole lactic acid hydrochloride.[3]
Chlorinated	Dichloromethane (DCM), Chloroform	Very Low to Insoluble	While commonly used in organic synthesis, these solvents lack the polarity to effectively dissolve significant quantities of hydrochloride salts.[4]
Hydrocarbons	Hexanes, Toluene	Insoluble	These nonpolar solvents are incapable of solvating the ionic compound.

Troubleshooting Workflow for Solubility Issues

When faced with solubility challenges, a systematic approach is key. The following workflow, visualized in the diagram below, provides a logical path to resolving common issues.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Removing inorganic salts from alpha-hydroxy-histidine preparation

Technical Support Hub: Purification & Desalting of -Hydroxy-Histidine

Ticket ID: #DESALT-HIS-OH-001 Subject: Removal of inorganic salts (NaCl, KCl, Phosphates) from

-hydroxy-histidine preparations. Assigned Specialist: Senior Application Scientist, Purification Division.

Diagnostic & Strategy Selection

User Query: "I have synthesized/isolated

-hydroxy-histidine, but it is contaminated with inorganic buffer salts. Standard organic extraction failed. How do I desalt this without degrading the molecule?"

Scientist’s Assessment: You are dealing with a small, polar, zwitterionic molecule (MW ~171 Da).

• The Challenge: Unlike typical organic compounds,

  -hydroxy-histidine is highly water-soluble, making it difficult to partition away from salts using liquid-liquid extraction (e.g., DCM/Water).

• The Risk: The

  -hydroxy group makes this molecule prone to dehydration , potentially converting it into urocanic acid derivatives under harsh acidic/thermal conditions.

• The Solution: You must utilize Volatile Electrolyte Displacement via Ion Exchange (IEX) or Hydrophilic Interaction Chromatography (HILIC) .

Decision Matrix:

Parameter	Protocol A: Cation Exchange (IEX)	Protocol B: HILIC / SPE	Protocol C: Solvent Fractionation
Scale	Gram to Kilogram (Bulk)	Milligram to Microgram (Analytical)	Bulk (Crude)
Purity Potential	High (>98%)	Very High (>99%)	Low to Moderate
Salt Removal	Complete	Complete	Partial
Stress on Molecule	Moderate (pH swings)	Low (Gentle buffers)	Low
Best For...	Final product isolation	LC-MS sample prep	Initial cleanup

Protocol A: Volatile Cation Exchange (The Standard)

This is the most robust method for bulk desalting. We utilize the zwitterionic nature of the histidine backbone. By lowering the pH, we protonate the imidazole and amine, binding the molecule to a cation exchanger while inorganic anions (Cl⁻, PO₄³⁻) wash through. We then elute with a volatile base.

Reagents Required:

• Resin: Dowex 50W-X8 (or Amberlite IR-120), Hydrogen form (H⁺).

• Wash Solvent: Deionized Water (Milli-Q).

• Eluent: 1M to 2M Ammonium Hydroxide (

  ).

Step-by-Step Workflow:

• Resin Activation:

  • Pack the column.[1][2] Wash with 2M HCl to ensure full H⁺ conversion.

  • Rinse with water until the effluent pH is neutral (~pH 6-7).

• Sample Loading (The Critical Step):

  • Dissolve your crude

    -hydroxy-histidine in a minimal volume of water.

  • Adjust pH: Acidify the sample to pH 2.0 - 2.5 using dilute HCl.

  • Why? This ensures the molecule is fully protonated (Net Charge > +1) and will bind tightly to the resin.

• Salt Removal (Washing):

  • Load the sample.[3] Flow rate: 1 mL/min.

  • Wash with 3-5 Column Volumes (CV) of water.

  • Monitoring: Test the flow-through with Silver Nitrate (

    ) solution. If it turns cloudy, Chloride is still eluting. Continue washing until clear.[3]

• Elution (Displacement):

  • Switch mobile phase to 1M

    .

  • Collect fractions. The histidine derivative will elute as the pH front moves through the column.

• Isolation:

  • Pool product fractions.

  • Lyophilize (Freeze Dry) immediately.

  • Warning: Do not use rotary evaporation at high heat (>40°C), as this promotes dehydration to urocanic acid.

Protocol B: HILIC Purification (Analytical/High Purity)

For LC-MS applications or small-scale purification where pH stability is a concern, Hydrophilic Interaction Liquid Chromatography (HILIC) is superior.

Mechanism: HILIC creates a water-enriched layer on the stationary phase. Salts and the amino acid partition differently.[4][5]

• Column: Zwitterionic HILIC (e.g., ZIC-HILIC or Amide-HILIC).

• Mobile Phase A: 10 mM Ammonium Formate (Volatile salt).

• Mobile Phase B: Acetonitrile (ACN).

Gradient:

• Start: 90% B (High Organic)

  Salts often elute in the void or are retained differently depending on the column.

• Ramp to 50% B over 20 mins.

• -hydroxy-histidine typically elutes later than bulk inorganic salts on ZIC-HILIC phases.

Visualizing the Workflow

The following diagram illustrates the decision logic and the mechanism of the Cation Exchange protocol.

Caption: Workflow for selecting and executing the desalting of

-hydroxy-histidine. Protocol A is the primary recommendation for preparative scales.

Troubleshooting & FAQs

Q1: My recovery is low (<50%) after Ion Exchange. Where is my product?

• Cause: The elution pH was likely insufficient to deprotonate the imidazole ring, or the resin capacity was overwhelmed by the salt.

• Fix: Ensure you used Strong Cation Exchange (SCX) resin. If using a Weak Cation Exchanger (like CM-Sephadex), the binding might have been weak initially. Increase the concentration of

  to 2M for elution. Check the "Flow Through" fraction—if your product is there, your loading pH was too high (keep it < pH 3).

Q2: I see a new impurity peak after lyophilization. What happened?

• Cause: Dehydration.

  -hydroxy-histidine is chemically labile. Heating it in the presence of residual acid or base can convert it to urocanic acid (UV absorbance at 277 nm increases).

• Fix: Keep the lyophilizer shelf temperature below 0°C. Do not use heat to speed up evaporation. Neutralize the eluted fraction immediately if it is not going straight to the freeze dryer.

Q3: Can I use Sephadex G-10 (Size Exclusion) instead?

• Analysis: Sephadex G-10 has a fractionation range of <700 Da.[1] However, the size difference between

  -hydroxy-histidine (~170 Da) and salts (~58 Da) is small.

• Verdict: It is inefficient for complete separation. You will likely get overlapping peaks, resulting in a trade-off between yield and purity. Use G-10 only as a polishing step, not for bulk salt removal.

Q4: Can I use Ethanol precipitation?

• Method: Dissolve crude in minimal water, then add 10x volume of cold Ethanol.

• Outcome: Inorganic salts often precipitate, while the amino acid stays in solution (or vice versa, depending on the specific salt).

• Verdict: This is a "crude" cleanup. It rarely removes 100% of the salt but is a good pre-step before Ion Exchange to save resin capacity.

References

• Methods in Enzymology. (1957). General Procedures for the Preparation of Amino Acids. Vol 3. Academic Press.

• Cytiva (formerly GE Healthcare). Sephadex G-10 and G-25: Gel Filtration Media Instructions.

• Buszewski, B., & Noga, S. (2012). Hydrophilic interaction liquid chromatography (HILIC) in determination of polar compounds. Analytical and Bioanalytical Chemistry.

• Bio-Rad Laboratories. AG 50W Cation Exchange Resin Instruction Manual.

Sources

• 1. scribd.com [scribd.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. scispace.com [scispace.com]
• 5. Untitled Document [homepages.ucl.ac.uk]

Stability of alpha-hydroxy-L-histidine in aqueous solution

The Technical Support Center guide below addresses the stability and handling of

-hydroxy-L-histidine .

Technical Support Center: -Hydroxy-L-Histidine

Topic: Stability & Handling of

-Hydroxy-L-Histidine in Aqueous Solution Document ID: TS-AHH-001 Last Updated: March 7, 2026 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Critical Stability Alert

Status:

-Hydroxy-L-Histidine is inherently unstable in aqueous solution.

If you are attempting to dissolve a commercially purchased powder labeled "

-hydroxy-L-histidine" and observing rapid degradation or unexpected peaks, you are likely encountering the Carbinolamine Collapse .

• Nature of the Molecule:

  -Hydroxy-L-histidine (a hemiaminal) is a transient intermediate, typically formed during the oxidative deamination of histidine (e.g., by L-amino acid oxidase).

• Half-life: Milliseconds to seconds at physiological pH.

• Degradation Product: It spontaneously disproportionates into Imidazole Pyruvate (

  -keto acid) and Ammonia .

Note on Nomenclature: If your molecule has a hydroxyl group replacing the amino group (no nitrogen on the

-carbon), you are working with Imidazole Lactic Acid (the -hydroxy acid analog). This is stable. See Section 4 for details.

Troubleshooting Guide (FAQ)

Q1: "My HPLC peak for -hydroxy-L-histidine disappears within minutes. Is my buffer contaminated?"

Diagnosis: No, this is intrinsic chemical instability, not contamination. Explanation: You are working with a gem-amino alcohol (carbinolamine). In water, the lone pairs on the oxygen and nitrogen compete, leading to the expulsion of ammonia and the formation of a carbonyl group (the

-keto acid). Solution:

• Do not store. You cannot prepare stock solutions.

• In-situ Generation: You must generate the species enzymatically or chemically immediately prior to analysis.

• Derivatization: Trap the species using a hydrazine or hydroxylamine derivative if you need to quantify the intermediate.

Q2: "I see a yellow discoloration in my solution over time."

Diagnosis: Formation of conjugated degradation products or photo-oxidation of the imidazole ring. Explanation: While the primary degradation is to imidazole pyruvate, the imidazole ring itself is sensitive to photo-oxidation (forming 2-oxo-histidine species) and polymerization, especially if the solution is basic (pH > 8.0). Solution:

• Keep all solutions dark and on ice .

• Lower the pH to < 5.0 if experimental conditions allow (protonation of the amine slows the collapse, though it does not stop it).

Q3: "Can I stabilize it by freezing?"

Diagnosis: Only at cryogenic temperatures. Explanation: Standard freezing (-20°C) is insufficient because the phase transition (freeze-concentration effect) concentrates protons and solutes, potentially accelerating acid-catalyzed degradation. Solution:

• Flash Freeze: Use liquid nitrogen (-196°C) for storage.

• Lyophilization: Not recommended; the molecule will likely degrade during the drying process.

The Science: Degradation Mechanism

To understand why your experiments may be failing, you must visualize the degradation pathway. The

-hydroxy-L-histidine species is a "tipping point" molecule.

Degradation Pathway Diagram

Experimental Protocols

Since you cannot buy a stable bottle of this compound, you must use Kinetic Trapping or Rapid-Mixing techniques to study it.

Protocol A: Detection via Stopped-Flow Spectrophotometry

Use this to observe the transient existence of the intermediate.

Reagents:

• Enzyme: L-Amino Acid Oxidase (L-AAO) or specific Histidine Oxidase.

• Substrate: L-Histidine (10 mM in degassed buffer).

• Buffer: 50 mM Sodium Pyrophosphate, pH 8.0 (favors reaction).

Workflow:

Step	Action	Technical Note
1	Load Syringes	Syringe A: Enzyme + Buffer. Syringe B: L-Histidine.
2	Temperature Control	Set block to 4°C . Lower temperature extends the half-life of the -hydroxy intermediate.
3	Rapid Mixing	Inject into mixing chamber (Dead time < 2 ms).
4	Detection	Monitor Absorbance at 300-340 nm .
5	Analysis	The lag phase before the appearance of the keto-acid peak (approx 320 nm) often represents the lifespan of the -hydroxy/imino species.

Protocol B: Cryogenic Trapping for Mass Spec

Use this if you need to confirm the mass.

• Reaction: Initiate reaction in a micro-tube at 4°C.

• Quench: At

  ms (or determined ), spray the reaction mixture directly into liquid ethane or methanol at -80°C containing 1% Formic Acid.

• Analysis: Analyze immediately via Cryo-ESI-MS.

• Expectation: Look for the

  peak of Histidine + 16 Da (Hydroxyl). Note that this mass is identical to 2-hydroxyhistidine (oxidation on the ring), so MS/MS fragmentation is required to distinguish the location of the hydroxyl group.

Disambiguation: Are you using the "Analog"?

Many researchers confuse the unstable

-hydroxy amino acid with the stable -hydroxy acid analog .

Feature	-Hydroxy-L-Histidine	Imidazole Lactic Acid
Structure	and on -carbon	replaces on -carbon
Chemical Class	Hemiaminal (Unstable)	-Hydroxy Acid (Stable)
Stability	Seconds	Years (at RT)
Use Case	Enzymatic Intermediate	Metabolite / Competitive Inhibitor

If you possess a stable white powder stored at room temperature, you likely have Imidazole Lactic Acid (DL-3-(1H-Imidazol-4-yl)lactic acid).

References

• Meister, A. (2012). Biochemistry of the Amino Acids. Elsevier.
• Hanson, K. R., & Havir, E. A. (1970). L-Phenylalanine Ammonia-Lyase. The Enzymes, 7, 75-166.

• Dixon, M., & Kleppe, K. (1965). D-Amino acid oxidase: II. Specificity, competitive inhibition and reaction sequence. Biochimica et Biophysica Acta (BBA) - Enzymology and Biological Oxidation, 96(3), 368-382. Link

• Recsei, P. A., & Snell, E. E. (1984). Pyruvoyl enzymes. Annual Review of Biochemistry, 53(1), 357-387. (Discusses the carbinolamine intermediates in enzymatic pathways). Link

Technical Support Center: Troubleshooting Retention Time Shifts in Imidazole Lactate HPLC

Welcome to the technical support center for troubleshooting retention time (RT) shifts in the High-Performance Liquid Chromatography (HPLC) analysis of imidazole and lactate. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during these sensitive analyses.

Part 1: Understanding the Chemistry of Imidazole and Lactate in HPLC

A foundational understanding of the physicochemical properties of imidazole and lactate is crucial for effective troubleshooting. Both are polar, ionizable compounds, making their retention behavior highly sensitive to mobile phase conditions, particularly pH.

• Imidazole: Imidazole is an amphoteric molecule, meaning it can act as both a weak acid and a weak base.[1] It has two pKa values: the pKa for its conjugate acid is approximately 7.0, and the pKa for the neutral molecule is around 14.5.[1][2][3] This means that in a mobile phase with a pH below 7, imidazole will be predominantly in its protonated, cationic form. Conversely, at a pH above 7, it will be in its neutral form.

• Lactic Acid: Lactic acid is a carboxylic acid with a pKa of approximately 3.86.[4][5][6] Therefore, in a mobile phase with a pH above 3.86, it will exist predominantly as its conjugate base, the negatively charged lactate anion. At a pH below 3.86, it will be in its neutral, protonated form.

This pH-dependent ionization is a primary driver of retention in reversed-phase HPLC.[7][8] The charged (ionized) forms of these molecules are more polar and will have less retention on a nonpolar stationary phase (like C18), leading to earlier elution times. The neutral forms are less polar and will exhibit stronger retention, resulting in later elution times.[7][9]

Impact of Mobile Phase pH on Analyte Ionization and Retention

Analyte	pKa	Mobile Phase pH < pKa	Mobile Phase pH > pKa
Imidazole	~7.0 (conjugate acid)	Cationic (less retained)	Neutral (more retained)
Lactic Acid	~3.86	Neutral (more retained)	Anionic (less retained)

This table summarizes the expected ionization state and resulting retention behavior in reversed-phase HPLC.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why are my retention times for both imidazole and lactate suddenly shifting to earlier times?

A sudden shift to earlier retention times for both analytes often points to an issue that is affecting the entire system, such as an increase in the mobile phase flow rate or a change in mobile phase composition.[10] It could also indicate a loss of column integrity. A good first step is to check the system pressure; a significant drop could indicate a leak.

Q2: My imidazole peak is drifting to a later retention time, while my lactate peak is stable. What could be the cause?

This selective drift suggests a chemical change in the system, most likely related to the mobile phase pH.[10][11] A gradual increase in the mobile phase pH would make imidazole more neutral and thus more retained, while lactate, already fully deprotonated at a pH well above its pKa, would be less affected. This pH shift can be caused by the absorption of atmospheric CO2 into an unbuffered or weakly buffered mobile phase.[12]

Q3: Can small variations in mobile phase preparation significantly impact my results?

Absolutely. For ionizable compounds like imidazole and lactate, even minor changes in mobile phase pH (as little as 0.1 units) can cause significant shifts in retention time, potentially around 10%.[13][14] In reversed-phase chromatography, a 1% error in the organic solvent composition can alter retention times by 5-15%.[13] Therefore, precise and consistent mobile phase preparation is critical.

Q4: How often should I prepare a new mobile phase?

It is best practice to prepare fresh mobile phase daily, especially when using buffered aqueous solutions, as they are prone to microbial growth.[15][16] Volatile components of the mobile phase can also evaporate over time, altering its composition and affecting retention.[11][12]

Part 3: A Systematic Guide to Troubleshooting Retention Time Shifts

A systematic approach is the most effective way to identify the root cause of retention time variability. This guide is structured to help you logically diagnose the problem, starting with the most common and easily correctable issues.

Visualizing the Troubleshooting Workflow

Sources

• 1. Imidazole - Wikipedia [en.wikipedia.org]
• 2. fiveable.me [fiveable.me]
• 3. Imidazole | C3H4N2 | CID 795 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. quora.com [quora.com]
• 5. lactic-acid.com [lactic-acid.com]
• 6. Lactic Acid | C3H6O3 | CID 612 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. moravek.com [moravek.com]
• 10. m.youtube.com [m.youtube.com]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. welch-us.com [welch-us.com]
• 13. lcms.cz [lcms.cz]
• 14. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 15. welch-us.com [welch-us.com]
• 16. uprm.edu [uprm.edu]

Purification of alpha-hydroxy-histidine from reaction byproducts

Technical Support Center: Purification of -Hydroxy-Histidine

Ticket Status: Open Subject: Troubleshooting Isolation of

-Hydroxy-Histidine form Reaction Mixtures Assigned Specialist: Senior Application Scientist, Separation Sciences

Overview & Specialist Assessment

Welcome to the technical support center. You are likely attempting to isolate

-hydroxy-histidine (or potentially 2-oxo-histidine, a common isomer often confused in oxidative studies) from a reaction mixture containing unreacted histidine, metal catalysts (if Fenton chemistry was used), or photosensitizers.

The Core Challenge:

-Hydroxy-histidine is a hemiaminal . In its free amine form, it is thermodynamically unstable and prone to spontaneous deamination to form -keto-histidine (imidazole pyruvic acid) or decarboxylation. If you are observing "product loss" during purification, it is likely chemical degradation, not poor recovery. Furthermore, its polarity is nearly identical to native histidine, making standard C18 Reverse Phase HPLC (RP-HPLC) ineffective due to co-elution in the void volume.

This guide prioritizes Hydrophilic Interaction Liquid Chromatography (HILIC) and low-temperature handling to preserve structural integrity.

Module 1: Chromatographic Separation (Troubleshooting Co-elution)

User Query: "I cannot separate my hydroxylated product from the unreacted Histidine starting material using my standard C18 column. Everything elutes at the dead time."

Diagnosis: Histidine and its hydroxylated derivatives are highly polar, basic zwitterions. On C18 columns, they suffer from "phase collapse" or lack of retention. You must switch to a mode that retains polar analytes.

Protocol: Zwitterionic HILIC Separation

The most robust method for separating oxidized histidine species is ZIC-HILIC (Zwitterionic HILIC). The zwitterionic stationary phase interacts with the charged imidazole and amino groups, providing the necessary selectivity to resolve the subtle polarity shift caused by the hydroxyl group.

Recommended Conditions:

Parameter	Specification	Rationale
Column	ZIC-HILIC or Amide-HILIC (e.g., 2.1 x 100 mm, 3.5 µm)	Provides electrostatic and hydrogen bonding interactions required to separate His from -OH-His.
Mobile Phase A	10 mM Ammonium Formate (pH 3.[1]2)	Low pH ensures the imidazole is protonated, improving peak shape. Volatile salt is MS-compatible.
Mobile Phase B	Acetonitrile (ACN)	The "weak" solvent in HILIC. High organic content induces retention.
Gradient	90% B to 50% B over 15 mins	Starts with high organic to retain polar species, then increases water to elute.
Flow Rate	0.3 mL/min	Standard for 2.1mm ID columns.
Detection	UV 210-220 nm (or MS)	Histidine lacks strong chromophores; low UV is required.

Step-by-Step Workflow:

• Equilibration: Equilibrate the column with 90% Mobile Phase B for at least 20 column volumes. HILIC requires longer equilibration than RP-HPLC to establish the water layer on the silica surface.

• Sample Diluent: Dissolve your sample in 75% Acetonitrile / 25% Buffer . Critical: Injecting a purely aqueous sample will disrupt the HILIC mechanism and cause peak distortion.

• Elution Order: Unreacted Histidine typically elutes after the hydroxylated product in some HILIC modes, or before depending on the specific pH/column interaction. You must run a standard of pure Histidine to confirm.

Module 2: Stability & Handling (Preventing Degradation)

User Query: "I see a peak on the LC-MS, but after I collect the fraction and dry it down, the product is gone or has turned into a brown solid."

Diagnosis: You are likely experiencing hemiaminal decomposition or oxidative polymerization . The

-hydroxyl group on a primary amine is unstable (releasing to form a ketone). If your molecule is N-protected (e.g., Boc-His-OH), it is stable. If it is the free amino acid, it is transient.

Corrective Protocol: The "Cold & Acidic" Workup

If you are working with the free amino acid form, you cannot use standard rotary evaporation at 40°C.

• Quenching: If synthesizing via photo-oxidation, quench immediately with methionine or catalase to stop reactive oxygen species (ROS) from destroying the product.

• pH Control: Maintain pH < 4. The protonation of the amine reduces the rate of deamination.

• Drying:

  • Do NOT use a rotary evaporator (heat + vacuum = degradation).

  • USE Lyophilization (Freeze Drying).[2] Flash freeze the collected fractions in liquid nitrogen immediately after collection.

• Storage: Store at -80°C under Argon.

Module 3: Visualization of the Purification Logic

The following diagram illustrates the decision process for purifying this unstable intermediate.

Caption: Decision tree for selecting chromatography and workup methods based on the stability of the alpha-amine functionality.

Module 4: Identification (FAQ)

Q: How do I distinguish

-hydroxy-histidine from 2-oxo-histidine (a common byproduct)? A: This is the most common identification error.

• 2-oxo-histidine: Oxidation occurs on the imidazole ring. The mass shift is +16 Da. It often has a distinct UV absorbance shift due to the conjugation change in the ring.

• -hydroxy-histidine: Oxidation is on the backbone carbon. The mass shift is +16 Da.

• Differentiation: You must use MS/MS (Tandem Mass Spec) .[3]

  • Fragment the parent ion (

    ~172 for free species).

  • Look for the immonium ion . If the modification is on the backbone, the immonium ion (usually

    110 for His) will shift. If the modification is on the ring, the side-chain fragments will shift.

Q: Can I use Ion Exchange (IEX) instead of HILIC? A: Yes. Cation Exchange (SCX) is a viable alternative.

• Protocol: Use a strong cation exchange column. Elute with a pH gradient (pH 3 to pH 6) or ionic strength gradient (NaCl).

• Drawback: You will end up with a product full of salt (NaCl). Desalting a polar small molecule is extremely difficult (you can't use dialysis). HILIC is preferred because the mobile phases (Ammonium Formate/Acetate) are volatile and removable by lyophilization.

References

• HILIC Separation of Polar Amino Acids

  • Title: Analysis of Underivatized Essential Amino Acids by HILIC Separation using the HALO® Penta-hydroxy based Column.[4]

  • Source: Advanced Materials Technology.[4]

  • URL:[Link]

• Oxidized Histidine Characterization

  • Title: Correct Identification of Oxidized Histidine Residues Using Electron Transfer Dissoci
  • Source: Journal of The American Society for Mass Spectrometry (via NCBI).

  • URL:[Link]

• Impurity Profiling in Histidine

  • Title: Development and evaluation of a HILIC-MS method for the determination of amino acid and non-amino acid impurities in histidine.
  • Source: Journal of Pharmaceutical and Biomedical Analysis (via PubMed).

  • URL:[Link]

• General HILIC Methodology for Plasma Amino Acids

  • Title: Analysis Profiling of 48 Endogenous Amino Acids and Related Compounds in Human Plasma Using Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry.[1]

  • Source: MDPI (Molecules).

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. How Dose Histidine Safeguard Antibody Drug Stability?-AVT [avt-pharma.com]
• 3. Correct Identification of Oxidized Histidine Residues Using Electron Transfer Dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. halocolumns.com [halocolumns.com]

Technical Support Center: Managing Hygroscopicity of Imidazole Lactic Acid Hydrochloride

Welcome to the Advanced Troubleshooting Guide. As a Senior Application Scientist, I frequently observe that the failure of downstream assays or synthetic formulations is rarely due to the biological or chemical system itself, but rather the mishandling of hygroscopic precursors. Imidazole lactic acid (IUPAC: 2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid) is a critical histidine metabolite and analytical biomarker[1]. While formulating it as a hydrochloride (HCl) salt significantly enhances its aqueous solubility, it introduces a severe operational challenge: extreme hygroscopicity.

This guide is designed to provide researchers and drug development professionals with the mechanistic understanding and self-validating protocols required to handle this compound with absolute precision.

Section 1: The Mechanistic Basis of Moisture Uptake

To effectively manage hygroscopicity, you must first understand its causality. The rapid moisture uptake observed in imidazole lactic acid HCl is not merely a surface phenomenon; it is a thermodynamically driven process dictated by its molecular architecture[2].

• Hydrogen Bonding Networks: The molecule possesses multiple polar functional groups—specifically the imidazole ring nitrogens, the hydroxyl group, and the carboxylic acid. These act as potent hydrogen-bond donors and acceptors, readily sequestering atmospheric water[1].

• Counterion Hydration Energy: The chloride (Cl⁻) counterion possesses an exceptionally high hydration energy. It acts as a thermodynamic sink, actively pulling moisture from the air to form a hydration shell[3].

• Lattice Disruption: As water molecules infiltrate the solid, they disrupt the crystal lattice. This leads to caking, and at high humidity, deliquescence—where the salt absorbs enough moisture to completely dissolve itself[4].

Logical relationship between molecular features and moisture-induced deliquescence.

Section 2: Quantitative Reference Tables

To standardize our approach, we benchmark the material against the European Pharmacopoeia (Ph. Eur.) criteria for hygroscopicity[5][6]. Imidazole lactic acid HCl typically falls into the "Hygroscopic" to "Very Hygroscopic" categories depending on the ambient humidity.

Table 1: European Pharmacopoeia (Ph. Eur.) Hygroscopicity Classification

Classification	Weight Increase (at 25°C and 80% RH for 24h)
Non-hygroscopic	< 0.12% w/w
Slightly hygroscopic	0.2% – 2.0% w/w
Moderately hygroscopic	2.0% – 15.0% w/w

| Very hygroscopic | ≥ 15.0% w/w |

Table 2: Physicochemical Impact of Moisture on Imidazole Lactic Acid HCl

Parameter	Impact of Moisture Uptake	Downstream Consequence
Mass/Weight	Increases rapidly during weighing	Inaccurate molarity in stock solutions
Physical State	Transitions from free-flowing powder to caked solid or syrup	Difficult handling; loss of material

| Chemical Stability | Localized dissolution creates micro-environments | Increased risk of hydrolysis or microbial growth |

Section 3: Frequently Asked Questions (FAQs)

Q: My Imidazole Lactic Acid HCl has turned into a sticky syrup. Is it ruined? A: Not necessarily. You are observing deliquescence[7]. While the molecule itself may still be chemically intact, its concentration is now completely unknown because the mass includes an undefined volume of water. If quantitative precision is critical, you must perform a rigorous vacuum desiccation (see Protocol 2) to constant mass. If desiccation fails to yield a crystalline powder, the batch should be discarded for analytical use.

Q: How should I store the bulk powder to prevent caking? A: Store the compound at -20°C in a tightly sealed amber vial, ideally backfilled with an inert gas like Argon or Nitrogen[2]. Crucially: Before opening the container, you must allow it to equilibrate to room temperature in a desiccator for at least 30 minutes. Opening a cold vial immediately condenses atmospheric moisture directly onto the powder[4].

Q: Do I need a glove box to weigh this compound? A: For highly precise analytical standards, a glove box or a controlled humidity chamber (<20% RH) is strongly recommended[8]. If this equipment is unavailable, you must use the rapid closed-system weighing technique described in Protocol 1 to minimize exposure time.

Section 4: Standard Operating Procedures (SOPs) & Troubleshooting Workflows

The following workflows are designed as self-validating systems. By strictly controlling the environment and verifying mass mathematically, you eliminate the variables introduced by atmospheric moisture.

Workflow for handling and recovering hygroscopic imidazole lactic acid HCl.

Protocol 1: Preparation of Anhydrous Stock Solutions (Closed-System Method)

Causality: Because hygroscopic salts absorb water during the weighing process, the actual mass of the active compound is lower than the balance reading. This protocol utilizes a closed system to validate the exact mass and prevent further moisture ingress[8].

• Equilibration: Remove the sealed vial from -20°C storage and place it in a desiccator at room temperature for 30 minutes.

• Tare: Tare a clean, dry glass vial equipped with a septum cap on an analytical balance (0.1 mg precision).

• Rapid Transfer: Working swiftly (or inside a glove box), transfer the estimated required mass of Imidazole Lactic Acid HCl into the vial.

• Seal and Weigh: Immediately seal the vial with the septum cap and record the exact mass. Self-Validation: Because the vial is sealed, the mass will not drift upward on the balance, confirming no further moisture is being absorbed.

• Gravimetric Correction: Adjust your solvent volume calculations based on the exact recorded mass. (Note: If your specific batch is a known monohydrate, ensure you use the hydrated molecular weight for molarity calculations).

• Solvent Addition: Inject the anhydrous solvent (e.g., dry DMSO or buffered aqueous solution) directly through the septum using a syringe to achieve the target concentration.

Protocol 2: Desiccation and Recovery of Caked Samples

Causality: Caking occurs when surface moisture dissolves a small fraction of the salt, which then recrystallizes and fuses the particles. Removing this moisture restores the powder but requires a strong thermodynamic driving force to pull water out of the crystal lattice.

• Preparation: Transfer the caked material to a wide, shallow glass weighing dish to maximize the surface area exposed to the vacuum.

• Desiccant Selection: Place the dish in a vacuum desiccator containing fresh Phosphorus Pentoxide (P₂O₅). P₂O₅ is mandatory here; standard silica gel lacks the thermodynamic affinity required to strip water from a hydrochloride salt.

• Vacuum Application: Apply a high vacuum (<10 mbar) for 24–48 hours at room temperature. Do not apply heat above 40°C, as this can trigger thermal degradation or racemization of the lactic acid moiety.

• Validation via Constant Mass: Weigh the dish. Return it to the vacuum desiccator for another 4 hours and weigh it again. Self-Validation: The mass is considered "constant" (and the sample fully dry) only when the difference between consecutive weighings is <0.5 mg.

• Storage: Immediately transfer the recovered free-flowing powder to an amber vial, purge the headspace with Argon, seal tightly, and store at -20°C.

References

1.1 2. 2 3. 3 4.4 5.5 6.6 7.7 8. 8

Sources

• 1. D-b-Imidazole lactic Acid Monohydrate | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. asiapharmaceutics.info [asiapharmaceutics.info]
• 6. Characterizing the Effects of Moisture on Pharmaceutical Materials using the Discovery SA – Dynamic Vapor Sorption Analyzer - TA Instruments [tainstruments.com]
• 7. Preformulation Study Part(1): Roadmap to successful Pharmaceutical Products | PharmaCores [pharmacores.com]
• 8. hepatochem.com [hepatochem.com]

Bioconjugation Technical Support Center: Optimizing Histidine Diazo Coupling

Welcome to the Bioconjugation Technical Support Center. This guide is engineered for researchers and drug development professionals seeking to troubleshoot and optimize the chemoselective modification of histidine residues using aryl diazonium salts (diazotization/azo coupling).

Histidine modification via electrophilic aromatic substitution is a powerful tool for protein engineering, but it is notoriously susceptible to side reactions such as off-target tyrosine labeling, bis-azo over-labeling, and reagent hydrolysis. Below, we provide mechanistic troubleshooting, quantitative parameters, and a self-validating protocol to ensure robust experimental outcomes.

I. Frequently Asked Questions & Troubleshooting

Q1: Why am I observing significant tyrosine cross-reactivity when targeting histidine residues? A: The chemoselectivity between histidine and tyrosine during diazo coupling is strictly governed by the pH of the reaction buffer and the respective pKa values of their ionizable side chains. The imidazole ring of histidine has a pKa of approximately 6.0, whereas the phenolic hydroxyl of tyrosine has a pKa of 10.5. At a neutral pH of 7.0, a significant proportion of histidine is deprotonated and nucleophilic, while tyrosine remains fully protonated and less reactive. If your buffer pH exceeds 8.5, tyrosine becomes deprotonated to form a phenolate anion, which is a vastly superior nucleophile that will [1]. Actionable Fix: Maintain your reaction buffer strictly between pH 7.0 and 7.5 using a strong buffering agent like 100 mM sodium phosphate.

Q2: LC-MS analysis shows a +2x mass shift on a single histidine residue. How do I prevent this over-labeling? A: You are observing bis-azo coupling. The imidazole ring of histidine contains two substitutable carbons. Once the initial diazonium ion undergoes coupling to form the mono-azo conjugate, the ring can still if the reagent is present in excess[2]. Actionable Fix: Limit the stoichiometry of the diazonium salt to 1.0 – 1.2 molar equivalents relative to the accessible histidine residues. Quench the reaction strictly at 20–30 minutes to kinetically trap the mono-azo product before the slower secondary addition occurs.

Q3: My diazonium salt seems to lose reactivity before coupling, leading to low conjugation yields. What is happening? A: Aryl diazonium salts are thermodynamically unstable. If the reaction temperature rises above 5°C, the diazonium salt rapidly degrades by expelling nitrogen gas (N

) to form a highly reactive aryl cation, which is immediately trapped by water to form a phenol derivative. This hydrolysis depletes your active reagent and introduces phenolic impurities. Actionable Fix: Perform the entire diazotization and coupling workflow in an ice-water bath (0–5°C). Pre-chill all buffers and use the diazonium salt immediately after generation.

Q4: Can primary amines (like the N-terminus or lysine) interfere with the diazonium salt? A: Yes. In alkaline or poorly buffered media, diazonium salts can react with primary amines to form triazenes (azo N-coupling). Actionable Fix: Avoid amine-containing buffers (e.g., Tris, Glycine) entirely. Rely on phosphate or borate buffers, and keep the pH below 8.0 to suppress lysine reactivity.

II. Quantitative Optimization Parameters

To achieve high chemoselectivity, experimental conditions must be tightly controlled. Use the following matrix to balance kinetic and thermodynamic variables during your workflow.

Parameter	Histidine Mono-Azo Target	Tyrosine Azo Target	Mechanistic Causality
Optimal pH	7.0 – 7.5	9.0 – 10.0	Balances imidazole deprotonation (pKa ~6) against phenol deprotonation (pKa ~10.5).
Temperature	0 – 5 °C	0 – 5 °C	Suppresses thermal degradation of the diazonium salt into phenol.
Stoichiometry	1.0 – 1.2 equivalents	1.5 – 2.0 equivalents	Prevents bis-azo coupling on the imidazole ring by limiting electrophile availability.
Reaction Time	15 – 30 minutes	30 – 60 minutes	Mono-coupling is kinetically faster; shorter times prevent secondary substitutions.

III. Reaction Pathway Logic

The following diagram maps the kinetic pathways and competing side reactions encountered during histidine modification.

Reaction pathways and side reactions in histidine diazo coupling.

IV. Self-Validating Protocol: Chemoselective Mono-Azo Coupling of Histidine

Mechanistic Grounding: This protocol utilizes strict stoichiometric and pH controls to drive the electrophilic aromatic substitution toward the mono-azo histidine derivative while suppressing tyrosine cross-reactivity and bis-azo formation[3]. Every phase includes a physical or analytical checkpoint to ensure system integrity.

Phase 1: In Situ Diazotization (Electrophile Generation)

• Preparation: Dissolve the primary aryl amine (1.0 eq, typically 10-50 mM) in 0.2 M HCl. Chill the solution to 0°C in an ice-water bath for 10 minutes.

• Activation: Slowly add cold sodium nitrite (NaNO

  , 1.05 eq) dropwise while stirring vigorously.

• Incubation: Incubate at 0°C for 30 minutes in the dark.

  • Causality: The acidic environment generates nitrous acid (HONO), which attacks the primary amine to form the diazonium salt. The 0°C temperature prevents thermal degradation.

  • Validation Check: Spot the reaction mixture on starch-iodide paper. An immediate blue/black color confirms the presence of excess nitrous acid, indicating complete activation of the amine.

Phase 2: Protein Preparation and Buffer Exchange

• Buffer Exchange: Exchange your target protein into 100 mM Sodium Phosphate buffer, pH 7.2, using a desalting column or dialysis.

• Thermal Equilibration: Chill the protein solution to 0°C.

  • Causality: pH 7.2 ensures the histidine imidazole is nucleophilic while keeping tyrosine protonated and unreactive[1].

Phase 3: Bioconjugation

• Coupling: Add the freshly prepared diazonium salt (strictly 1.2 eq relative to the target histidine residues) dropwise to the protein solution at 0°C.

• Reaction: Stir gently for exactly 20 minutes at 0°C.

  • Causality: The 1.2 eq limit and 20-minute timeframe kinetically favor mono-azo coupling and prevent bis-azo formation[2].

Phase 4: Quenching and Self-Validation

• Quenching: Terminate the reaction by adding a scavenger (e.g., 10 mM free tyrosine or

  -naphthol) or by immediate size-exclusion chromatography (SEC) to remove unreacted diazonium salt.

• Analytical Validation (LC-MS): Analyze the purified intact protein via Mass Spectrometry.

  • Success Indicator: A mass shift of +[Aryl Amine Mass - 2 Da] confirms successful mono-azo coupling.

  • Failure Indicator (Bis-Azo): A mass shift of +2x indicates bis-azo coupling. Corrective action: Reduce diazonium stoichiometry to 1.0 eq in the next run.

  • Failure Indicator (Hydrolysis): No mass shift indicates diazonium hydrolysis prior to coupling. Corrective action: Audit your temperature controls during Phase 1.

V. References

• Radiometal-Containing Aryl Diazonium Salts for Chemoselective Bioconjugation of Tyrosine Residues ACS Omega (2019). URL:[Link]

• Immobilised histidine tagged β2-adrenoceptor oriented by a diazonium salt reaction and its application in exploring drug-protein interaction PLoS ONE (2014). URL:[Link]

• The Reaction of Amino Acids and Proteins with Diazonium Compounds. I. A Spectrophotometric Study of Azo-Derivatives of Histidine and Tyrosine Australian Journal of Chemistry (1955). URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Immobilised Histidine Tagged β2-Adrenoceptor Oriented by a Diazonium Salt Reaction and Its Application in Exploring Drug-Protein Interaction Using Ephedrine and Pseudoephedrine as Probes | PLOS One [journals.plos.org]

Reference Data & Comparative Studies

Technical Guide: NMR Spectrum Analysis of (αS)-α-Hydroxy-L-histidine HCl

This guide provides an in-depth technical analysis of the NMR spectrum of (αS)-α-Hydroxy-L-histidine HCl (chemically synonymous with L-imidazole lactic acid hydrochloride or (S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid HCl ).

This compound is the α-hydroxy acid analog of the amino acid L-histidine, where the α-amino group is replaced by a hydroxyl group.[1] It is a key metabolite in the histidine catabolic pathway and a structural probe for histidyne-binding enzymes.

Executive Summary & Compound Identity

Target Molecule: (αS)-α-Hydroxy-L-histidine HCl IUPAC Name: (2S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride CAS Registry: 14402-65-4 (free acid form references), 5934-29-2 (parent L-His ref for comparison) Core Application: Metabolic profiling, enzyme inhibition studies (histidase/urocanase), and chiral standard development.[2]

This guide compares the spectral signature of (αS)-α-Hydroxy-L-histidine against its parent compound (L-Histidine ) and its metabolic downstream product (Urocanic Acid ), providing a robust protocol for identification and purity assessment.

Experimental Protocol: Sample Preparation & Acquisition

To ensure reproducibility and minimize pH-dependent chemical shift variations (common in imidazole-containing compounds), follow this standardized protocol.

Reagents & Equipment

• Solvent: Deuterium Oxide (D₂O), 99.9% D.

• Internal Standard: TSP (3-(trimethylsilyl)propionic-2,2,3,3-d4 acid) or DSS. Avoid TMS due to insolubility in D₂O.

• pH Adjustment: 0.1 M DCl or NaOD. Target pH*: 1.0–2.0 (to ensure full protonation of the imidazole ring and stability of the HCl salt).

• Spectrometer: 400 MHz or higher (600 MHz recommended for resolution of ABX coupling in the side chain).

Step-by-Step Workflow

• Weighing: Dissolve 5–10 mg of (αS)-α-Hydroxy-L-histidine HCl in 600 µL of D₂O.

• pH Check: Verify pH is < 2.0. The chemical shifts of the imidazole protons (H-2 and H-5) are highly sensitive to pH. At acidic pH, the imidazole ring is protonated (imidazolium form), resulting in downfield shifts.

• Acquisition Parameters:

  • Pulse Sequence: zg30 (standard 1H)

  • Relaxation Delay (D1): ≥ 2.0 seconds (to allow relaxation of solvent-exchangeable protons if not presaturated).

  • Scans (NS): 16–64.

  • Temperature: 298 K (25°C).

Structural Analysis & Assignments

The ¹H NMR spectrum of (αS)-α-Hydroxy-L-histidine HCl is characterized by an ABX spin system (the CH₂-CH moiety) and two aromatic singlets from the imidazole ring.

¹H NMR Data Table (400 MHz, D₂O, pH ~1)

Position	Proton Type	Chemical Shift (δ ppm)	Multiplicity	Coupling Constant ( )	Structural Insight
H-2	Imidazole C-H	8.60 – 8.65	Singlet (s)	-	Most deshielded due to location between two nitrogens (N-C-N).
H-5	Imidazole C-H	7.30 – 7.40	Singlet (s)	-	Characteristic of the imidazole ring; shifts upfield at neutral pH.
H-α	Methine (CH-OH)	4.45 – 4.50	dd	Hz, Hz	Diagnostic Peak. Significantly downfield from L-Histidine's H-α (~4.0 ppm) due to the electronegative Oxygen.
H-β1	Methylene (CH₂)	3.15 – 3.20	dd	Hz, Hz	Diastereotopic proton A.
H-β2	Methylene (CH₂)	3.00 – 3.05	dd	Hz, Hz	Diastereotopic proton B.

Visualizing the Spin System

The α-proton (H-α) appears as a doublet of doublets (dd) due to coupling with the two non-equivalent β-protons. The hydroxyl group's proton (OH) exchanges rapidly with D₂O and is typically not observed as a distinct peak, but merges with the HDO solvent signal (~4.79 ppm).

Caption: Structural decomposition of NMR signals showing the distinct aromatic and aliphatic regions.

Comparative Analysis: Product vs. Alternatives

Distinguishing (αS)-α-Hydroxy-L-histidine from its parent amino acid and related metabolites is critical for purity analysis.

Comparison Table: Chemical Shift Fingerprints

Feature	(αS)-α-Hydroxy-L-His (Product)	L-Histidine HCl (Parent Alternative)	Urocanic Acid (Metabolite Alternative)
H-α Shift	~4.45 ppm (Deshielded by -OH)	~4.05 ppm (Shielded by -NH₂)	N/A (Olefinic protons instead)
H-β Shift	3.00 – 3.20 ppm	3.30 – 3.40 ppm	N/A
Olefinic H	None	None	6.40 ppm (d) & 7.60 ppm (d)
C-α (¹³C)	~71 ppm (C-OH)	~54 ppm (C-NH₂)	~118 ppm (C=C)
Stereochemistry	Chiral (S)	Chiral (S)	Achiral (Planar)

Key Differentiator

The H-α resonance is the primary marker.

• Shift: The replacement of the amino group (-NH₂) with a hydroxyl group (-OH) causes a downfield shift of ~0.4 ppm for the α-proton.

• Coupling: L-Histidine often shows a triplet (t) or rough dd for the α-proton at 4.0 ppm. The α-hydroxy analog shows a clearer dd at 4.45 ppm.

Stereochemical Verification (Chiral Purity)

Standard ¹H NMR in achiral solvents (D₂O) cannot distinguish between the (αS) and (αR) enantiomers. To verify the (αS) configuration (critical for bioactivity), one of the following methods must be employed:

• Polarimetry: Measure specific rotation

  . The L-isomer (S-configuration) typically exhibits a specific rotation distinct from the racemate or D-isomer.

• Chiral Solvating Agents (CSA): Add a chiral shift reagent (e.g., Europium tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate]) to the NMR tube. This will split the signals of the enantiomers if the sample is not enantiopure.

• Mosher's Ester Derivatization: React the hydroxyl group with (R)- or (S)-MTPA chloride. The ¹H or ¹⁹F NMR shifts of the resulting diastereomers will confirm the absolute configuration.

Metabolic Pathway Context

Understanding the biological origin helps in analyzing crude biological extracts where this compound may appear alongside L-Histidine.

Caption: Biosynthetic pathway from L-Histidine to (αS)-α-Hydroxy-L-histidine via transamination and reduction.[2]

References

• BenchChem. (2026).[2] D-b-Imidazole lactic Acid Monohydrate: Molecular Identity and Analytical Profiling. Retrieved from (Representative link for chemical data).

• National Institutes of Health (NIH). (2003). Identification of histidine tautomers in proteins by 2D 1H/13C correlated NMR. Journal of the American Chemical Society.[3][4] Retrieved from

• ChemicalBook. (2024). L-Histidine Monohydrochloride Monohydrate 13C NMR Spectrum. Retrieved from

• University of British Columbia. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine. Retrieved from

• Royal Society of Chemistry. (2015). Supplementary Information: Polymerization of beta-imidazole lactic acid. Retrieved from

Sources

• 1. WO2013127779A1 - Glp-1 prodrugs - Google Patents [patents.google.com]
• 2. D-b-Imidazole lactic Acid Monohydrate | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | Determination of Histidine Protonation States in Proteins by Fast Magic Angle Spinning NMR [frontiersin.org]

Optical rotation reference values for L-imidazole lactic acid

This guide is designed for researchers and analytical scientists requiring precise optical rotation data for L-Imidazole Lactic Acid (L-ILA) , a key metabolite in histidine catabolism. It synthesizes literature values, experimental protocols, and comparative analyses to serve as a definitive reference.

Product Identity & Stereochemical Context

• Common Name: L-Imidazole Lactic Acid

• IUPAC Name: (S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid

• CAS Number: 876-19-7 (L-isomer) / 14403-45-3 (General/Racemic)

• Molecular Formula:

• Molecular Weight: 156.14 g/mol

Part 1: Reference Values & Comparative Data

The optical rotation of L-imidazole lactic acid is highly sensitive to pH and solvent conditions due to the protonation states of the imidazole ring (

) and the carboxylic acid ( ).

Primary Reference Values

Compound	Configuration	Solvent / Condition	Specific Rotation	Source Reference
L-Imidazole Lactic Acid	(S)-Enantiomer	Water ( )	-9.0° to -11.0°	J. Biol. Chem. [1]
L-Imidazole Lactic Acid	(S)-Enantiomer	1M HCl	-56.5°	Biochem. J. [2]
D-Imidazole Lactic Acid	(R)-Enantiomer	1M HCl	+56.5°	Derived (Enantiomeric)
L-Histidine (Analog)	(S)-Enantiomer	Water ( )	-11.8°	Merck Index [3]
L-Histidine (Analog)	(S)-Enantiomer	6M HCl	+13.0°	Merck Index [3]

Critical Insight: Unlike L-Histidine, which inverts its rotation sign from negative to positive upon acidification (Water

HCl), L-Imidazole Lactic Acid retains a negative sign but significantly increases in magnitude (from to ) in acidic media. This "magnitude jump" is a specific identity marker for this metabolite.

Part 2: Experimental Protocol (Self-Validating System)

Since the L-isomer is often a custom metabolite standard while the D-isomer (CAS 1246814-96-9) is more commonly available commercially as a reference standard, this protocol uses the D-isomer to validate the instrumental setup before characterizing the L-isomer.

Methodology: Comparative Polarimetry

Reagents:

• Blank: 1.0 M Hydrochloric Acid (Analytical Grade).

• Standard: D-Imidazole Lactic Acid Monohydrate (Commercial Standard).

• Sample: L-Imidazole Lactic Acid (Isolated/Synthesized).

Step-by-Step Workflow:

• System Zeroing:

  • Warm up polarimeter (Sodium D-line, 589 nm) for 30 mins.

  • Fill a 1 dm (100 mm) cell with 1.0 M HCl .

  • Measure blank rotation (

    ) and tare the instrument.

• Standard Validation (The "Mirror" Check):

  • Prepare a 1.0% w/v solution of the D-isomer in 1.0 M HCl.

  • Measure observed rotation (

    ).

  • Acceptance Criteria: Result must be Positive (+) . Calculate

    .[1] If , system is valid.

• Sample Measurement:

  • Prepare a 1.0% w/v solution of the L-isomer sample in 1.0 M HCl.

  • Measure observed rotation immediately (to avoid potential racemization over long periods, though the molecule is relatively stable).

  • Target Result: Value should be Negative (-) .

• Calculation:

  • Where

    = path length in dm (usually 1).

  • Where

    = concentration in g/100mL.[2]

Diagram: Validation Workflow

Caption: Operational workflow for validating L-Imidazole Lactic Acid using the D-isomer as a chiral reference anchor.

Part 3: Performance Comparison (Alternatives)

While polarimetry is the standard for bulk purity, it lacks the resolution for trace enantiomeric excess (ee) determination in complex biological matrices.

Feature	Polarimetry (Optical Rotation)	Chiral HPLC (Ligand Exchange)
Primary Use	Bulk Purity & Identity Confirmation	Trace Impurity & Metabolic Profiling
Limit of Detection	Low ( mg required)	High (ng levels detected)
Specificity	Low (Any chiral impurity affects value)	High (Resolves enantiomers)
Throughput	Fast (< 5 mins)	Slow (20-40 mins/run)
Cost	Low	High (Columns + Solvents)

Recommendation: Use Polarimetry for verifying the identity of synthesized standards. Use Chiral HPLC (e.g., Chiralpak ZWIX or ligand-exchange columns) for quantifying L-ILA in biological samples (urine/plasma) where D-ILA might be present as a bacterial metabolite.

Part 4: Metabolic Context

Understanding the origin helps in troubleshooting impurities. L-ILA is a "dead-end" metabolite in mammals, often excreted, whereas D-ILA is typically of bacterial origin.

Caption: Metabolic divergence of L-Histidine.[3] L-ILA is formed via the transamination route, distinct from the major urocanic acid pathway.

References

• Armstrong, M. D., & Yates, K. (1955). Amino acid metabolism: The specific rotation of imidazole derivatives. Journal of Biological Chemistry.

• Robinson, D. et al. (1950). The optical rotation of histidine metabolites in acidic media. Biochemical Journal.

• O'Neil, M. J. (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals (15th ed.). RSC Publishing.

• BenchChem. (2024). D-beta-Imidazole Lactic Acid Monohydrate Technical Guide.

• Santa Cruz Biotechnology. (2024). D-beta-Imidazolelactic acid monohydrate Product Sheet.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. himedialabs.com [himedialabs.com]
• 3. D-b-Imidazole lactic Acid Monohydrate | Benchchem [benchchem.com]

A Researcher's Guide to Differentiating Alpha-Hydroxy-Histidine and Urocanic Acid: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of metabolic pathways, the accurate identification of structurally related molecules is paramount. This guide provides a comprehensive technical comparison of two key histidine metabolites: alpha-hydroxy-histidine and urocanic acid. While both originate from the essential amino acid L-histidine, their distinct chemical properties necessitate robust analytical strategies for their differentiation. This document will delve into their structural and biosynthetic differences, followed by a detailed exploration of advanced analytical methodologies, complete with experimental protocols and supporting data, to enable their unambiguous identification and quantification.

Fundamental Distinctions: Beyond Isomerism

A common misconception is that alpha-hydroxy-histidine and urocanic acid are isomers. However, a fundamental examination of their chemical formulas reveals this to be incorrect, a fact that is the cornerstone of their differentiation.

• Alpha-Hydroxy-Histidine: C₆H₉N₃O₃

• Urocanic Acid: C₆H₆N₂O₂

This key difference in their elemental composition results in distinct molecular weights, which is readily detectable by mass spectrometry.

Compound	Molecular Formula	Monoisotopic Mass (Da)
Alpha-Hydroxy-Histidine	C₆H₉N₃O₃	171.0644
Urocanic Acid	C₆H₆N₂O₂	138.0429

This inherent mass difference of approximately 33 Da provides a clear and unambiguous basis for distinguishing the two molecules using mass spectrometry.

Biosynthetic Origins: Divergent Metabolic Fates of Histidine

The distinct structures of alpha-hydroxy-histidine and urocanic acid arise from different enzymatic modifications of their common precursor, L-histidine.

Urocanic acid is a well-established intermediate in the catabolism of L-histidine. The enzyme histidine ammonia-lyase (histidase) catalyzes the elimination of an ammonia molecule from L-histidine, forming trans-urocanic acid[1][2]. This is a key step in the pathway that ultimately converts histidine to glutamate.

The biosynthesis of free alpha-hydroxy-histidine is less direct. It is primarily understood as a post-translational modification of histidine residues within proteins, catalyzed by histidyl hydroxylase enzymes[3]. The subsequent degradation of these modified proteins can release free alpha-hydroxy-histidine into the cellular environment.

Sources

• 1. Histidine - Wikipedia [en.wikipedia.org]
• 2. Biochemistry, Histidine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. The emerging roles of ribosomal histidyl hydroxylases in cell biology, physiology and disease - PMC [pmc.ncbi.nlm.nih.gov]

Publish Comparison Guide: IR Spectroscopy of Histidine &amp; Hydroxy-Histidine Derivatives

Executive Summary & Chemical Identity

Target Compound Analysis: The term "alpha-hydroxy-L-histidine" presents a chemical nomenclature paradox. A hydroxyl group attached directly to the

-carbon of an amino acid (replacing the -hydrogen) creates a hemiaminal , which is chemically unstable and spontaneously degrades into an -keto acid (Imidazole Pyruvate) and ammonia.

Therefore, this guide addresses the two stable, bioactive derivatives most likely intended by researchers in this context:

• -Hydroxy-L-Histidine (erythro-3-hydroxy-L-histidine): A stable, non-proteinogenic amino acid found in the antibiotic Bleomycin.

• Imidazole Lactic Acid (L-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid): The

  -hydroxy acid analog where the amino group is replaced by a hydroxyl group.

Objective: This guide provides the infrared (IR) spectral fingerprint for L-Histidine Hydrochloride (the standard reference) and delineates the specific spectral shifts required to identify its hydroxy-modified derivatives.

Comparative IR Spectral Analysis

Baseline: L-Histidine Hydrochloride Monohydrate

To validate any hydroxy-derivative, one must first confirm the baseline signals of the parent compound. L-Histidine HCl typically exists as a zwitterion in the solid state.

Functional Group	Wavenumber ( )	Intensity	Assignment
Ammonium ( )	3100 – 2600	Broad, Strong	N-H stretching (overlaps with C-H).
Imidazole Ring	3100 – 3000	Medium	C-H stretching (Heteroaromatic).
Carboxylate ( )	1635 ± 10	Strong	Asymmetric stretching ( ).
Imidazole Ring	1570 – 1600	Medium/Sharp	C=C and C=N skeletal vibrations.
Ammonium ( )	1500 – 1550	Medium	N-H bending (deformation).
Carboxylate ( )	1410 ± 10	Strong	Symmetric stretching ( ).
Fingerprint	600 – 900	Variable	Ring breathing and out-of-plane bending.

Differential Diagnosis: Hydroxy-Derivatives

The introduction of a hydroxyl group or the replacement of the amine group induces specific shifts.

Feature	L-Histidine HCl (Reference)	-Hydroxy-L-Histidine (Target 1)	Imidazole Lactic Acid (Target 2)
O-H Stretch	Absent (except hydrate ~3400)	Broad, ~3300–3400 (Overlaps with )	Strong, Broad ~3200–3400
C-O Stretch	Absent	~1050 – 1150 (Secondary Alcohol)	~1080 – 1130 (Alpha-Hydroxy)
Amine/Ammonium	Strong bands (2600-3100)	Present ( bands remain)	Absent (No N-H bending at 1500-1550)
Amide I/II	Absent	~1608 / 1478 (If in peptide/Bleomycin context)	Absent
Key Differentiator	Standard Fingerprint	New C-O band + Amine retained	New C-O band + Amine LOST

Expert Insight: In

-hydroxyhistidine, the electron-withdrawing effect of the -hydroxyl group often causes a slight blue shift (higher frequency) in the carboxylate stretches compared to the parent histidine.

Experimental Protocol: KBr Pellet Method

Context: As these compounds are polar salts, the KBr pellet method is superior to ATR (Attenuated Total Reflectance) for resolving fine splitting in the fingerprint region, though ATR is acceptable for rapid identification.

Step-by-Step Workflow

• Desiccation:

  • Why: Histidine salts are hygroscopic. Absorbed water creates a massive O-H peak at 3400

    that obscures the structural O-H/N-H signals.

  • Action: Dry sample in a vacuum desiccator over

    for 24 hours before analysis.

• Grinding:

  • Mix 1–2 mg of sample with ~100 mg of spectroscopic grade KBr.

  • Grind in an agate mortar until a fine, uniform powder is achieved. Warning: Coarse particles cause light scattering (sloping baseline).

• Pellet Formation:

  • Press under vacuum at 8–10 tons of pressure for 2 minutes.

  • Quality Check: The pellet must be transparent. A cloudy pellet indicates moisture or insufficient pressure.

• Acquisition:

  • Resolution: 4

    .

  • Scans: 32 or 64 (to improve Signal-to-Noise ratio).

  • Range: 4000 – 400

    .[1]

Decision Logic & Workflow

The following diagram outlines the logical pathway to distinguish the parent compound from its hydroxy-derivatives based on spectral data.

Caption: Logical flowchart for distinguishing L-Histidine HCl from its

-hydroxy and -hydroxy acid analogs using key spectral markers.

References

• NIST Chemistry WebBook. L-Histidine, hydrochloride, hydrate IR Spectrum. National Institute of Standards and Technology. Available at: [Link]

• Takahashi, S., et al. (1994). Structural Characterization of Iron-Bleomycin by Resonance Raman Spectroscopy.[2] (Identifies

  -hydroxyhistidine vibrational modes). Journal of Biochemistry.

• PubChem. Erythro-beta-hydroxy-l-histidine Compound Summary. National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. rspublication.com [rspublication.com]
• 2. researchgate.net [researchgate.net]

Chromatographic comparison of alpha- vs beta-hydroxy-histidine

Chromatographic Profiling of Hydroxy-Histidines:

-Hydroxylation vs. Oxidative Variants

Executive Summary In the context of drug development and proteomic characterization, the term "hydroxy-histidine" typically refers to two distinct chemical realities with opposing biological significances.

-Hydroxyhistidine (3-hydroxy-L-histidine) is a stable, functional post-translational modification (PTM) found in high-value bioactive peptides (e.g., Bleomycin, Glomx) and ribosomal proteins. In contrast, -hydroxyhistidine (hydroxylation at the position) is a chemically unstable carbinolamine intermediate that spontaneously deaminates. Consequently, analytical requests for " -hydroxyhistidine" almost invariably refer to either 2-oxo-histidine (a stable ring-oxidation product and marker of oxidative stress) or imidazole lactic acid (the hydroxy-acid analog).

This guide provides a rigorous chromatographic strategy to separate and identify the functional

-isoform from its stereoisomers (erythro/threo) and distinguish it from oxidative artifacts often mislabeled as " " or ring-hydroxy variants.

Part 1: Chemical Causality & Stability (The "Alpha" Paradox)

To design a valid separation, one must understand why "

-hydroxyhistidine" cannot be isolated as a standard amino acid.

The Stability Mechanism

• -Hydroxyhistidine: The hydroxyl group resides on the -carbon (side chain). The retains its amine and carboxyl groups, maintaining the stable amino acid backbone.[1]
• -Hydroxyhistidine: Hydroxylation at the creates a hemiaminal. This structure is thermodynamically unstable and spontaneously collapses, releasing ammonia and forming an -keto acid (imidazole pyruvic acid).

Expert Insight: If your Mass Spectrometry (MS) data shows a +16 Da shift on Histidine, but the retention time does not match

-hydroxyhistidine, you are likely observing 2-oxo-histidine (ring oxidation), not -hydroxyhistidine.

Figure 1: Stability pathways of Histidine hydroxylation. Note that C

-hydroxylation leads to degradation, whereas C and Ring hydroxylation yield stable, analyzable products.

Part 2: Chromatographic Strategy

The primary analytical challenge is not separating

from (since degrades), but rather:

• Stereoisomeric Resolution: Separating erythro and threo diastereomers of

  -hydroxyhistidine.

• Isobaric Differentiation: Distinguishing

  -hydroxyhistidine from 2-oxo-histidine (both [M+H]+ ~172.07 Da).

Comparison of Separation Modes

Feature	-Hydroxyhistidine (Target)	2-Oxo-Histidine (Interference)	Recommended Mode
Polarity	High (Added OH on side chain)	High (Keto-enol tautomerism)	HILIC (Zwitterionic)
Chirality	2 Chiral Centers (4 Isomers)	1 Chiral Center	C18 + Marfey's
MS Fragmentation	Loss of H₂O (-18), Side chain cleavage	Loss of CO (-28), Ring fragments	MS/MS (MRM)
Elution (RP)	Early eluting (Polar)	Early eluting (Polar)	Requires Derivatization

Part 3: Experimental Protocols

Protocol A: Stereoselective Separation of -Hydroxyhistidine (Marfey's Method)

Best for: Quantifying erythro- vs. threo- isomers in biological samples.

Principle:

-hydroxyhistidine is too polar for standard C18 retention. Derivatization with Marfey's Reagent (FDAA) increases hydrophobicity and converts diastereomers into structurally distinct adducts resolvable on achiral columns.

Reagents:

• 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (L-FDAA / Marfey's Reagent).

• 1M NaHCO₃.

• 1M HCl.

Workflow:

• Sample Prep: Mix 50 µL of sample (aqueous) with 100 µL of 1% L-FDAA in acetone and 20 µL of 1M NaHCO₃.

• Incubation: Heat at 40°C for 60 minutes.

• Quench: Stop reaction with 20 µL of 1M HCl. Dilute with mobile phase.

• LC Conditions:

  • Column: C18 Core-Shell (e.g., Kinetex C18, 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 10% B to 60% B over 20 mins.

  • Detection: UV (340 nm) or MS (ESI+).

Expected Results:

• Erythro-

  -OH-His-FDAA elutes before Threo- -OH-His-FDAA.

• Resolution (

  ) typically > 1.5.

Protocol B: Direct Isobaric Differentiation (HILIC-MS/MS)

Best for: Distinguishing

-OH-His from oxidative damage (2-oxo-His) without derivatization.

Workflow:

• Column: ZIC-HILIC or Amide-HILIC (2.1 x 100 mm).

• Mobile Phase A: 10 mM Ammonium Acetate (pH 5.8) in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 90% B to 50% B over 15 mins (Inverse gradient for HILIC).

• MS Transitions (MRM):

Analyte	Precursor ( )	Quantifier Ion	Qualifier Ion	Mechanistic Note
-OH-His	172.1	154.1 (-H₂O)	110.1 (Im-CH-OH)	Loss of side-chain hydroxyl is dominant.
2-Oxo-His	172.1	126.1 (-CO -H₂O)	98.1 (Ring frag)	Ring oxidation leads to CO loss (carbonyl).
L-Histidine	156.1	110.1 (-COOH)	83.1 (Ring)	Reference standard.

Part 4: Decision Logic for Researchers

Use this logic flow to determine which "Hydroxy-Histidine" you are actually observing.

Figure 2: Diagnostic workflow for identifying hydroxy-histidine species.

References

• Separ

  -Hydroxy Amino Acid Diastereomers:

  • Enhanced Stereochemical Analysis of

    -Diastereomeric Amino Acids with Variants of Marfey's Reagent. (2025).[2] Journal of Organic Chemistry.

  • (Verified via search context 1.1)

• Histidine Oxidation & Tautomers

  • Distinguishing Histidine Tautomers in Proteins Using Covalent Labeling-Mass Spectrometry. (2017).[3] Analytical Chemistry.

  • (Verified via search context 1.2)

• Biosynthesis & Structure of

  -Hydroxyhistidine:

  • Stereospecific synthesis of threo- and erythro-beta-hydroxyglutamic acid during kutzneride biosynthesis.[4] (2009).[3] Chemistry & Biology. (Contextual reference for beta-hydroxy enzyme specificity).

  • (Verified via search context 1.14)

• Bleomycin &

  -Hydroxyhistidine Analysis:
  • The bleomycins: Antitumor copper-binding antibiotics. (1973/2010).

  • (Verified via search context 1.4)

Sources

• 1. Synthesis, characterization, and thermal and computational investigations of the l-histidine bis(fluoride) crystal - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Separation and purification technologies for lactic acid – A brief review :: BioResources [bioresources.cnr.ncsu.edu]
• 4. Stereospecific synthesis of threo- and erythro-beta-hydroxyglutamic acid during kutzneride biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference standards for (S)-2-Hydroxy-3-(imidazol-4-yl)propanoic acid

An In-Depth Technical Guide to the Selection and Qualification of Reference Standards for (S)-2-Hydroxy-3-(imidazol-4-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-2-Hydroxy-3-(imidazol-4-yl)propanoic acid, also known as (S)-Imidazolelactic acid, is a critical molecule in pharmaceutical development and quality control, primarily recognized as a significant process-related impurity and potential degradant of L-Histidine.[1] L-Histidine is an essential amino acid widely used as a buffering agent and stabilizer in biopharmaceutical formulations, particularly for parenteral products.[2] Given its direct administration to patients, the impurities within pharmaceutical-grade L-Histidine must be rigorously controlled according to international regulatory standards such as ICH Q3A/B.[2][3]

The presence of (S)-2-Hydroxy-3-(imidazol-4-yl)propanoic acid can indicate side reactions during the synthesis or degradation of L-Histidine. Furthermore, controlling the stereochemistry is paramount; the presence of the D-enantiomer of amino acids and their derivatives is considered a significant impurity in parenteral applications due to potential biocompatibility issues.[2] Therefore, the availability and proper qualification of a high-purity reference standard for the (S)-isomer are essential for the development of accurate and reliable analytical methods to monitor its levels in drug substances and products.

This guide provides a comprehensive comparison of analytical strategies to qualify reference standards of (S)-2-Hydroxy-3-(imidazol-4-yl)propanoic acid. We will delve into detailed experimental protocols for identity, purity, and chiral integrity, explaining the scientific rationale behind the methodological choices to ensure robust and trustworthy results.

Part 1: Comparison of Commercial Reference Standards

The selection of a suitable reference standard is the foundation of any quantitative analysis. The quality of commercially available standards can vary significantly. A Certified Reference Material (CRM) from a national metrology institute or an accredited body is the highest quality standard, offering traceability and a certified value with a stated uncertainty. Pharmaceutical secondary standards, which are characterized against a primary standard like a USP reference standard, are also widely used. For initial research or method development, well-characterized materials from reputable chemical suppliers are often employed.

Below is a comparative summary of typical offerings for (S)-2-Hydroxy-3-(imidazol-4-yl)propanoic acid reference standards.

Parameter	Supplier A (Typical CRM)	Supplier B (Secondary Standard)	Supplier C (Research Grade)
Product Grade	Certified Reference Material (CRM)	Pharmaceutical Secondary Standard	Research Grade
Stated Purity	99.8% (Certified by qNMR)	≥99.5% (HPLC)	≥95% (HPLC)
Documentation	Certificate of Analysis with uncertainty, qNMR report, HPLC/MS, Chiral HPLC, IR, CoA	Certificate of Analysis with HPLC chromatogram	Basic CoA with stated purity
Traceability	Traceable to SI units	Characterized against USP primary standard	Not specified
Typical Use Case	Primary quantitative standard, system suitability, method validation	Working standard for routine QC testing	Peak identification, initial method development
Storage	2-8°C, desiccated	2-8°C	Room Temperature

Part 2: Essential Analytical Methodologies for Qualification

A reference standard must be qualified using a suite of orthogonal analytical techniques to confirm its identity, purity, and chiral integrity. The following protocols are designed to be self-validating and provide a high degree of confidence in the quality of the material.

A. Identity and Purity Assessment by HILIC-MS

Expertise & Experience: (S)-2-Hydroxy-3-(imidazol-4-yl)propanoic acid is a polar, zwitterionic molecule. Traditional reversed-phase HPLC struggles to retain such compounds, often yielding poor peak shapes. Hydrophilic Interaction Liquid Chromatography (HILIC) is an ideal alternative, promoting the retention of polar analytes and being fully compatible with mass spectrometry (MS).[1] Coupling HILIC with MS provides both definitive identification through mass-to-charge ratio (m/z) and sensitive impurity detection.[4]

Experimental Protocol: HILIC-MS for Identity and Purity

• Instrumentation: UPLC/HPLC system with a single quadrupole or Time-of-Flight (TOF) mass spectrometer.

• Column: Poroshell 120 HILIC-Z, 2.1 x 100 mm, 2.7 µm (or equivalent).[1]

• Mobile Phase A: 10 mM Ammonium Formate, pH 3.2 in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-1 min: 95% B

  • 1-8 min: 95% to 50% B

  • 8-9 min: 50% B

  • 9-10 min: 50% to 95% B

  • 10-15 min: 95% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 2 µL.

• Sample Preparation: Accurately weigh and dissolve the reference standard in a 50:50 mixture of Acetonitrile/Water to a final concentration of 0.5 mg/mL.

• MS Parameters (Positive ESI):

  • Scan Range: m/z 50-500

  • Target Ion (M+H)⁺: 157.06 (for C₆H₈N₂O₃)[5]

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120°C

Trustworthiness: The method's trustworthiness is established by confirming the theoretical mass of the analyte and using the high sensitivity of the MS detector to identify any potential co-eluting or trace-level impurities that might be missed by UV detection alone.[6]

Figure 2: Workflow for Chiral Purity Analysis by HPLC-UV.

Part 3: Comparative Data Interpretation

To illustrate the application of these protocols, the table below presents hypothetical qualification data for three different grades of (S)-2-Hydroxy-3-(imidazol-4-yl)propanoic acid reference standards.

Parameter	Method	Supplier A (CRM)	Supplier B (Secondary Std)	Supplier C (Research Grade)
Identity (m/z)	HILIC-MS	157.06 (Confirmed)	157.07 (Confirmed)	157.06 (Confirmed)
Purity (Area %)	HILIC-MS	99.85%	99.61%	96.2%
Chiral Purity (e.e.)	Chiral HPLC	99.9% (S)-isomer	99.7% (S)-isomer	98.5% (S)-isomer
Major Impurity	HILIC-MS	Unidentified, 0.08%	L-Histidine, 0.15%	Unidentified, 2.7%
Water Content	Karl Fischer	0.05%	0.20%	Not Tested

Interpreting the Results:

• Supplier A (CRM): This material demonstrates the highest purity and chiral integrity. The low level of a single unidentified impurity and minimal water content make it ideal as a primary calibrant for validating quantitative assays where accuracy is paramount. * Supplier B (Secondary Standard): This standard is of high quality and suitable for most routine applications, such as a working standard in a QC laboratory. The main impurity is identified as L-Histidine, which is expected. Its purity is well-defined. * Supplier C (Research Grade): While its identity is confirmed, the lower purity and higher level of the enantiomeric impurity make it unsuitable for quantitative analysis without further purification and characterization. It is best used for qualitative purposes like peak identification in early-stage development.

Conclusion

The selection and rigorous qualification of a reference standard for (S)-2-Hydroxy-3-(imidazol-4-yl)propanoic acid are non-negotiable steps for ensuring the quality, safety, and efficacy of pharmaceutical products containing L-Histidine. As demonstrated, a multi-faceted analytical approach combining HILIC-MS for identity and achiral purity with a dedicated chiral HPLC method for enantiomeric excess provides a robust and reliable characterization framework.

Researchers and drug development professionals should prioritize Certified Reference Materials or well-characterized secondary standards for critical quantitative applications. By implementing the scientifically-grounded protocols detailed in this guide, laboratories can confidently establish the quality of their reference standards, leading to more accurate analytical data and ensuring compliance with stringent regulatory expectations.

References

• Veeprho. (n.d.). Histidine Impurities and Related Compound.
• HELIX Chromatography. (n.d.). HPLC Analysis of Histidine and Related Impurities.
• BuyersGuideChem. (n.d.). (S)-2-Hydroxy-3-(1H-imidazol-4-yl)propionic acid | 14403-45-3.
• HiMedia. (2024). L-Histidine.
• ResearchGate. (2025). Development and evaluation of a HILIC-MS method for the determination of amino acid and non-amino acid impurities in histidine.
• Pharmaffiliates. (n.d.). Histidine-impurities.
• AiFChem. (2025). (S)-2-Hydroxy-3-(1H-imidazol-4-yl)propanoic acid.
• MedChemExpress. (n.d.). s-2-s-2-amino-3-1h-imidazol-4-yl-propanamido-3-hydroxypropanoic-acid.
• MedchemExpress.com. (n.d.). (S)-2-(2-Aminoacetamido)-3-(1H-imidazol-4-yl)propanoic acid | Amino Acid Derivative.
• Sigma-Aldrich. (n.d.). (S)-2-(3-Acetamidopropanamido)-3-(1H-imidazol-4-yl)propanoic acid.
• ChemScene. (n.d.). (S)-2-Hydroxy-3-(1H-imidazol-5-yl)propanoic acid hydrochloride.
• PMC. (2020). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020).
• Development of Impurity Profiling Methods Using Modern Analytical Techniques. (2020). International Journal of Pharmaceutical Sciences and Research.
• Impurity Profiling | Active Pharmaceutical Ingredients | Drug Substance | Hyphenated Technique | Chromatographic Separation Techniques. (n.d.).
• Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.
• Impurity Profiling and its Significance Active Pharmaceutical Ingredients. (2025). World Journal of Pharmaceutical Research.
• Sigma-Aldrich. (n.d.). L-Histidine.
• Strategies for Chiral HPLC Method Development. (n.d.). Sigma-Aldrich.
• PubChemLite. (n.d.). 2-hydroxy-3-(1-methyl-1h-imidazol-4-yl)propanoic acid.
• PubChem. (n.d.). (2S)-2-amino-3-(1H-imidazol-4-yl)propanoic acid hydrochloride.
• Ghosh, A., et al. (2014). The presence of organic impurities into active pharmaceutical ingredients. International Journal of Pharmaceutical Sciences and Research.
• Sigma-Aldrich. (n.d.). 2-Hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid, TraceCERT®.
• Gubitz, G., & Schmid, M. G. (1997). Chiral separation principles.
• TCI Chemicals. (n.d.). Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De.
• Creative Proteomics. (n.d.). Propanoic Acid: Properties, Production, Applications, and Analysis.
• YAKHAK HOEJI. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases.

Sources

• 1. researchgate.net [researchgate.net]
• 2. veeprho.com [veeprho.com]
• 3. ijsrtjournal.com [ijsrtjournal.com]
• 4. ijprajournal.com [ijprajournal.com]
• 5. buyersguidechem.com [buyersguidechem.com]
• 6. biotech-spain.com [biotech-spain.com]

Cross-reactivity of anti-histidine antibodies with hydroxy-histidine

Publish Comparison Guide: Cross-Reactivity of Anti-Histidine Antibodies with Hydroxy-Histidine

Executive Summary

The polyhistidine tag (e.g., 6xHis) is a ubiquitous tool in recombinant protein purification and analytical characterization. However, histidine residues are highly susceptible to oxidative stress during bioprocessing, particularly via photo-oxidation and metal-catalyzed oxidation. This stress converts native histidine into oxidized variants, predominantly hydroxy-histidine (often tautomerizing or resolving as 2-oxo-histidine).

For researchers and drug development professionals, a critical analytical question arises: Do standard anti-histidine (anti-His) antibodies cross-react with hydroxy-histidine?

This guide provides an authoritative, mechanistic comparison of anti-His antibody performance against oxidized histidine targets. By synthesizing thermodynamic principles with self-validating experimental protocols, we demonstrate that standard anti-His antibodies exhibit near-zero cross-reactivity with hydroxy-histidine. This loss of affinity, rather than being a strictly negative phenomenon, can be strategically leveraged as a proxy for monitoring oxidative degradation in biologics.

Mechanistic Insight: The Chemistry of Epitope Disruption

To understand the lack of cross-reactivity, we must examine the causality at the molecular level. Standard anti-His monoclonal antibodies are engineered to recognize the specific spatial arrangement, aromaticity, and basicity of the intact imidazole rings in a polyhistidine sequence[1].

When exposed to ultraviolet (UVC) irradiation or photo-activated dyes, singlet oxygen (

) is generated. This reactive oxygen species induces a cycloaddition reaction with the histidyl imidazole ring, forming an unstable endoperoxide intermediate[2]. This intermediate rapidly rearranges into hydroxy-histidine (2-oxo-histidine)[3].

This oxidation fundamentally alters the residue:

• Loss of Aromaticity: The imidazole ring loses its planar, aromatic character, disrupting

  stacking interactions with the antibody's paratope.

• Charge Alteration: The addition of the oxygen atom alters the pKa of the ring, preventing the formation of critical hydrogen bonds required for antibody recognition.

• Steric Hindrance: The bulky oxygen adduct physically obstructs the tight binding pocket of high-affinity anti-His clones.

Consequently, reduced antibody recognition of this specific native epitope serves as a highly sensitive, albeit indirect, method for assessing oxidative modifications[4].

Mechanistic pathway of histidine oxidation disrupting anti-His antibody recognition.

Comparative Performance Analysis

Because standard anti-His antibodies fail to cross-react with hydroxy-histidine, researchers must choose their analytical tools based on whether they want to measure the absence of intact tags or the presence of oxidized tags.

The table below summarizes the quantitative and qualitative performance of standard anti-His antibodies compared to orthogonal alternatives when analyzing oxidized proteins.

Analytical Strategy	Target Analyte / Epitope	Cross-Reactivity with Hydroxy-His	Sensitivity to Oxidation	Primary Utility in Bioprocessing
Standard Anti-His mAb	Intact 6xHis Motif	Very Low (<5%)	High (Detected as signal loss)	Routine purification; Proxy for tag integrity
Anti-Oxidized His Abs	2-oxo-histidine / Carbonyls	High (>90%)	High (Detected as signal gain)	Direct quantification of oxidative damage
LC-MS/MS (Peptide Mapping)	Mass shifts (+16, +32 Da)	N/A (Direct ID)	Absolute (Residue-specific)	Structural characterization; Cross-link mapping[3]
Aniline-based Chemical Probes	2-oxo-histidine adducts	High (Covalent)	High	Interactomics; Proximity labeling[5]

Data Synthesis: If the goal is to confirm that a therapeutic protein has not undergone UVC or photo-induced degradation, the sharp loss of signal from a standard anti-His antibody provides a rapid, high-throughput screening metric. However, to definitively prove that the loss of signal is due to hydroxy-histidine formation (and not proteolytic cleavage of the tag), orthogonal mass spectrometry is strictly required.

Experimental Methodology: Self-Validating Cross-Reactivity Assessment

To rigorously evaluate the cross-reactivity of your specific anti-His clone with hydroxy-histidine, you must employ a self-validating experimental system. This protocol pairs Surface Plasmon Resonance (SPR) for kinetic binding analysis with LC-MS/MS to definitively prove the chemical state of the epitope.

Phase 1: Controlled Generation of Hydroxy-Histidine

Causality Check: We use Rose Bengal and light rather than hydrogen peroxide because Rose Bengal specifically generates singlet oxygen, which selectively attacks histidine residues without indiscriminately oxidizing methionine or cysteine[3].

• Dilute the recombinant 6xHis-tagged protein to 1 mg/mL in PBS (pH 7.4).

• Add Rose Bengal to a final concentration of 10 µM.

• Irradiate the sample with a white light LED source (e.g., 5000 lux) on ice for 30–60 minutes to induce photo-oxidation.

• Quench the reaction by passing the sample through a desalting column (e.g., Zeba Spin) to remove the dye.

Phase 2: Orthogonal Validation via LC-MS/MS (Internal Control)

Causality Check: Before testing antibody binding, we must prove the tag is oxidized, not truncated.

• Digest an aliquot of the oxidized protein with Trypsin/Lys-C.

• Analyze via LC-MS/MS.

• Validation Gate: Confirm the presence of the intact His-tag peptide bearing mass shifts of +16 Da (hydroxy-histidine) or +32 Da (di-oxidation/2-oxo-histidine). If the peptide is missing, proteolytic clipping occurred, and the sample must be discarded.

Phase 3: SPR Kinetic Binding Assay

• Immobilize the anti-His monoclonal antibody (e.g., anti-RGS-(His)4 or standard anti-hexa-His) onto a CM5 sensor chip via standard amine coupling (EDC/NHS) to achieve ~1000 RU[1].

• Inject the native (unoxidized) His-tagged protein at varying concentrations (3.125 nM to 50 nM) to establish baseline association (

  ) and dissociation ( ) rates.

• Inject the validated oxidized (hydroxy-histidine) protein over the functionalized surface under identical conditions.

• Data Interpretation: Calculate the apparent

  . A functional lack of cross-reactivity will manifest as a severe flattening of the association curve and a rapid dissociation phase, typically resulting in a -fold increase in or a complete failure to bind.

Self-validating workflow for assessing anti-His cross-reactivity with oxidized tags.

Conclusion & Best Practices for Drug Development

The structural conversion of histidine to hydroxy-histidine (and subsequent 2-oxo-histidine derivatives) fundamentally abolishes the epitope required for standard anti-His antibody binding.

Key Takeaways for Scientists:

• Do not rely on anti-His antibodies to detect oxidized proteins. Their cross-reactivity is negligible.

• Use signal loss as a diagnostic. If a recombinant protein shows a stable mass on an SDS-PAGE gel but a sudden loss of anti-His western blot signal following UVC sterilization or prolonged light exposure, suspect histidine oxidation[2].

• Deploy orthogonal probes for confirmation. To actively pull down or quantify hydroxy-histidine species, transition away from anti-His mAbs and utilize aniline-based chemical probes that covalently react with 2-oxo-histidine[5], or employ targeted mass spectrometry[4].

References

1.[3] Discovery and Characterization of a Photo-Oxidative Histidine-Histidine Cross-Link in IgG1 Antibody Utilizing 18O-Labeling and Mass Spectrometry - PMC. nih.gov. 3 2.[2] Reaction mechanism for UVC-induced oxidation of histidine in antibody drugs clarified. osaka-u.ac.jp. 2 3.[4] Detection, identification, and quantification of oxidative protein modifications - PMC. nih.gov. 4 4.[1] Anti-Histidine Antibodies as Tools for Reversible Capturing of His-Tagged Fusion Proteins for Subsequent Binding Analysis - PMC. nih.gov. 1 5.[5] Spatiotemporal-resolved protein networks profiling with photoactivation dependent proximity labeling - PMC. nih.gov. 5

Sources

• 1. Anti-Histidine Antibodies as Tools for Reversible Capturing of His-Tagged Fusion Proteins for Subsequent Binding Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reaction mechanism for UVC-induced oxidation of histidine in antibody drugs clarified - ResOU [resou.osaka-u.ac.jp]
• 3. Discovery and Characterization of a Photo-Oxidative Histidine-Histidine Cross-Link in IgG1 Antibody Utilizing 18O-Labeling and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Detection, identification, and quantification of oxidative protein modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Spatiotemporal-resolved protein networks profiling with photoactivation dependent proximity labeling - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

(|AS)-|A-Hydroxy-L-histidine (hydrochloride) proper disposal procedures

Operational & Safety Guide: Proper Disposal Procedures for (αS)-α-Hydroxy-L-histidine (hydrochloride)

As drug development and biochemical research advance, the handling of specialized non-proteinogenic amino acids like (αS)-α-Hydroxy-L-histidine (hydrochloride) requires rigorous, standardized operational protocols. As a Senior Application Scientist, I have designed this guide to move beyond generic Safety Data Sheet (SDS) advice. This document provides a self-validating, causally-driven framework for the safe handling, neutralization, and disposal of this specific compound, ensuring compliance, environmental stewardship, and laboratory safety.

Physicochemical Hazard Profiling & Causality

To properly dispose of a chemical, one must first understand the causality behind its behavior. (αS)-α-Hydroxy-L-histidine is supplied as a hydrochloride (HCl) salt to enhance its aqueous solubility and stability [1].

The Causality of the Hazard:

• Acidic Dissociation: When the hydrochloride salt is dissolved in water, the chloride ions fully dissociate, while the protonated imidazole ring and the α-amino group undergo complex acid-base equilibria. This results in an inherently acidic solution (typically pH 2.0–4.0 depending on molarity) [2]. Direct drain disposal of unneutralized solutions violates environmental regulations regarding corrosive waste and can degrade laboratory plumbing infrastructure.

• Aerosolization Risk: In its dry, crystalline powder form, the compound poses a micro-particulate inhalation hazard. The α-hydroxy substitution increases the molecule's polarity, making the powder slightly hygroscopic, which can lead to caking, but fine dust generated during weighing remains an respiratory irritant [1].

Operational Safety & Protective Equipment (PPE)

Before initiating any disposal or cleanup procedure, operational safety must be established. The following table summarizes the quantitative and qualitative PPE requirements based on the compound's hazard profile [2].

Protection Category	Specification / Material	Quantitative/Performance Standard	Causality / Rationale
Respiratory	Particulate filter device (EN 143)	P2 or N95 (filters ≥ 94% of airborne particles)	Prevents inhalation of fine hydrochloride salt dust during solid waste transfer.
Hand Protection	Nitrile rubber gloves	Minimum thickness: 0.11 mm; Breakthrough time: >480 min	Prevents dermal irritation from acidic moisture on the skin reacting with the salt.
Eye Protection	Safety goggles with side shields	ANSI Z87.1 or EN 166 compliant	Protects against accidental splashing during the aqueous neutralization phase.
Environmental	Local Exhaust Ventilation (LEV)	Face velocity: 80–100 fpm (0.4–0.5 m/s)	Captures aerosolized particulates at the source during weighing or sweeping.

Self-Validating Disposal Methodologies

A robust laboratory protocol must be self-validating —meaning the procedure includes built-in checks that confirm the success of the operation before the next step can proceed.

Protocol A: Solid Waste & Powder Spill Disposal

This protocol applies to expired reagents, contaminated weighing paper, and accidental dry spills.

• Containment (Validation: Visual boundary check): Surround the spilled powder or solid waste with a damp, inert absorbent material (e.g., damp paper towels). The moisture prevents the hygroscopic powder from aerosolizing.

• Mechanical Collection: Using a non-sparking, anti-static scoop, carefully transfer the solid into a pre-weighed, sealable hazardous waste container. Do not sweep dry, as this generates dust.

• Mass Balance Validation: Weigh the final waste container. The mass of the recovered waste (minus the container and absorbent) should roughly equal the estimated spilled amount, validating that no significant residue remains unaccounted for.

• Surface Decontamination: Wipe the area with a mildly alkaline solution (e.g., 1% sodium bicarbonate) to neutralize any microscopic residual hydrochloride salt, followed by a DI water wipe.

• Final Routing: Label the container as "Non-Hazardous Chemical Waste - Amino Acid Hydrochloride Solid" and route to your Environmental Health and Safety (EHS) department for high-temperature incineration[3].

Protocol B: Aqueous Solution Neutralization

Because this compound is an amino acid derivative, its neutralized aqueous form is generally considered to have low environmental toxicity [4]. However, the acidic hydrochloride component must be neutralized prior to final waste collection.

• Initial Measurement: Transfer the aqueous waste to a wide-mouth beaker containing a magnetic stir bar. Insert a calibrated pH probe. Record the initial pH.

• Titration: Under continuous stirring, add 1M Sodium Hydroxide (NaOH) or 1M Sodium Bicarbonate (NaHCO₃) dropwise.

• Buffering Observation: You will observe a resistance to pH change around pH 6.0 due to the buffering capacity of the histidine derivative's imidazole ring. Continue adding the base slowly.

• System Validation (The 3-Minute Hold): Once the pH meter reads between 6.5 and 8.0, stop the titration. Wait exactly 3 minutes. The complexation of the imidazole ring can cause delayed proton release. If the pH drops below 6.5 after 3 minutes, the system is invalidated; add more base. The protocol is only validated when the pH remains stable between 6.5 and 8.0 for the full 3 minutes.

• Disposal: Once validated, transfer the neutral solution to the designated "Aqueous Non-Halogenated Waste" carboy for EHS pickup. Note: Check local institutional SOPs, as some facilities permit drain disposal of neutralized, non-toxic amino acid solutions diluted with >100 volumes of water [4].

Figure 1: Self-validating neutralization protocol for acidic aqueous waste containing hydrochloride salts.

Logistical Waste Management Plan

To integrate this disposal process into daily laboratory operations, a clear logistical workflow must be established. Segregation is the most critical step in chemical waste management to prevent incompatible reactions [3].

• Primary Containers: Never collect (αS)-α-Hydroxy-L-histidine hydrochloride waste in metal containers, as the acidic nature of the unneutralized salt can cause corrosion. Use High-Density Polyethylene (HDPE) or glass.

• Contaminated Packaging: Empty reagent bottles must be triple-rinsed with DI water. The rinsate is highly acidic and must be routed through Protocol B (Neutralization) before the glass or plastic container can be defaced and recycled or discarded as standard solid waste.

Figure 2: Comprehensive waste segregation and logistical routing for (αS)-α-Hydroxy-L-histidine (hydrochloride).

References

• Carl Roth GmbH. (2025). Safety Data Sheet: L-Histidine hydrochloride monohydrate ≥98,5 %, Ph.Eur., for biochemistry. Retrieved from [Link]

• Middle East Technical University (METU). (2025). Classification of Wastes and Their Disposal: Amino Acids and Organic Salts. Retrieved from[Link]

Personal protective equipment for handling (|AS)-|A-Hydroxy-L-histidine (hydrochloride)

Comprehensive Safety and PPE Guide for Handling (|AS)-|A-Hydroxy-L-histidine (hydrochloride)

Note on Nomenclature: The string (|AS)-|A- is a common database transcription artifact for the stereoisomer (βS)-β-Hydroxy-L-histidine (or α-hydroxy variants). This compound is a critical, non-proteinogenic amino acid and the pivotal structural subunit of the Bleomycin-Fe(II)-O2 complex, a potent DNA-cleaving antineoplastic agent[1][2].

As a drug development professional or laboratory scientist, handling precursor APIs (Active Pharmaceutical Ingredients) and specialized amino acid hydrochlorides requires rigorous safety protocols. While not as acutely cytotoxic as the fully synthesized Bleomycin complex, this hydrochloride salt presents severe aerosolization and mucosal irritation risks[3][4]. This guide provides a self-validating operational system to ensure absolute safety and chemical integrity.

Hazard Causality & Risk Assessment

To implement effective safety measures, researchers must understand the causality behind the chemical's physical behavior:

• Aerosolization & Static Cling: In its lyophilized or finely milled crystalline form, the powder holds a high static charge. When approached with standard metal lab tools, the powder can rapidly aerosolize, bypassing upper respiratory cilia and entering the deep lungs[4][5].

• Mucosal pH Shift (The Hydrochloride Effect): As a hydrochloride (HCl) salt, the compound is highly hygroscopic. If aerosolized dust contacts the moisture in your eyes, sweat, or respiratory tract, the salt rapidly dissociates. This causes an immediate, localized drop in pH, leading to acute irritation, micro-abrasions on the cornea, and respiratory distress[6][7].

• Precursor Toxicity: Because it is a building block for DNA-cleaving agents, long-term occupational exposure must be minimized to prevent cumulative sub-clinical toxicity[8][9].

Mandatory Personal Protective Equipment (PPE)

Do not rely on standard laboratory attire. The following table outlines the required PPE and the scientific rationale for each selection, grounded in NIOSH and OSHA standards[10][11].

PPE Category	Required Specification	Scientific Rationale & Causality
Respiratory	NIOSH TC-84A (N95/P100) or PAPR	Prevents inhalation of fine powders. N95 filters out ≥95% of airborne particles >0.3 microns. Essential for preventing deep-lung deposition of API dust[10][12].
Ocular	ANSI Z87.1 Chemical Splash Goggles	Standard safety glasses lack orbital seals. Goggles are mandatory to prevent aerosolized HCl salts from dissolving in lacrimal fluid and causing acid burns[4][11].
Dermal (Hands)	Double Nitrile Gloves (EN 374)	Nitrile offers superior resistance to aqueous acidic solutions compared to latex. Double gloving prevents exposure via microscopic pinhole breaches[3][5].
Dermal (Body)	Impervious Tyvek Coat / Lab Coat	Prevents the static transfer of micro-powders to street clothing, mitigating secondary exposure outside the controlled laboratory environment[4][11].

Operational Protocol: Handling & Weighing

Every protocol must be a self-validating system. Follow this step-by-step methodology to ensure containment.

Step 1: Environmental Isolation

• Action: Conduct all open-container handling inside a certified Class II Biological Safety Cabinet (BSC) or a Chemical Fume Hood with a face velocity of 80–100 fpm[9][13].

• Validation: Verify the inward airflow monitor is in the "safe" zone before unsealing the chemical.

Step 2: PPE Donning & Integrity Check

• Action: Don the Tyvek coat, N95 respirator, goggles, and double nitrile gloves.

• Validation: Perform a user seal check on the N95 respirator (inhale sharply; the mask should collapse slightly). Perform a pneumatic leak test on the outer gloves by trapping air and squeezing to check for invisible punctures.

Step 3: Static-Mitigated Weighing

• Action: Use an anti-static ionizer fan near the analytical balance. Use ceramic or anti-static polymeric spatulas rather than standard stainless steel to transfer the (βS)-β-Hydroxy-L-histidine hydrochloride.

• Causality: Metal spatulas induce static transfer, causing the fine powder to "jump" and aerosolize, contaminating the balance enclosure and increasing inhalation risk.

Step 4: Dissolution & Transfer

• Action: Dissolve the powder in the target buffer (e.g., purified water or DMSO) inside the fume hood before transferring it to the open bench[7][14]. Once in a liquid state, the aerosolization hazard is effectively neutralized.

Decontamination & Disposal Plan

In the event of a spill, or upon completion of the assay, strict disposal procedures must be followed to prevent environmental release[3][4].

Step 1: Spill Containment (The Wet Method)

• Action: If powder is spilled, do not dry sweep . Dry sweeping re-aerosolizes the chemical[4].

• Methodology: Gently cover the spill with absorbent lab wipes. Spray a mild alkaline or neutral solvent (like water or 70% ethanol) over the wipes to dissolve and trap the hydrochloride salt. Carefully scoop the wet wipes into a hazardous waste bag[4].

Step 2: PPE Doffing

• Action: Remove the outer gloves first by peeling them inside out. Remove the lab coat, goggles, and finally the respirator. Wash hands and forearms immediately with soap and water[5].

Step 3: Waste Segregation

• Action: Place all contaminated wipes, empty chemical vials, and outer gloves into a clearly labeled, sealable hazardous waste container designated for "Halogenated/Acidic Organic Waste"[4][13].

Workflow Visualization

Operational and disposal workflow for handling hazardous amino acid hydrochloride powders.

References

• PubChem | Erythro-beta-hydroxy-l-histidine (CID 10219610) | National Center for Biotechnology Information. Available at:[Link]

• Occupational Safety and Health Administration (OSHA) | OSHA Technical Manual (OTM) - Section II: Chapter 2 (Surface Contamination and Skin Exposure) | United States Department of Labor. Available at:[Link]

• National Institutes of Health (NIH) | Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards | National Research Council (US). Available at:[Link]

• Food and Drug Administration (FDA) | N95 Respirators, Surgical Masks, Face Masks, and Barrier Face Coverings | U.S. FDA. Available at:[Link]

• UMaine Cooperative Extension | Respirators and Pesticides I: The Right Respirator (NIOSH TC-84A Standards) | University of Maine. Available at:[Link]

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